Fumaric acid, sodium salt

• CAS: 7704-73-6

Core Science & Biosynthesis

Fumaric Acid Sodium Salt and the Tricarboxylic Acid Cycle: A Comprehensive Technical Guide

Introduction

Fumaric acid, a naturally occurring dicarboxylic acid, is a central intermediate in the Tricarboxylic Acid (TCA) cycle, a key metabolic pathway for cellular energy production.[1][2] In its salt form, sodium fumarate, it provides a bioavailable source of this crucial metabolite. This guide offers an in-depth exploration of the metabolic pathway of fumaric acid sodium salt as it integrates into the TCA cycle, its broader roles as a signaling molecule, and its implications in both physiological and pathological states. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of fumarate metabolism and its therapeutic potential. Fumaric acid and its derivatives, such as dimethyl fumarate (DMF), have garnered significant attention for their therapeutic applications in conditions like psoriasis and multiple sclerosis.[1][3][4][5][6]

Cellular Uptake and Mitochondrial Transport of Fumarate

The journey of exogenously supplied sodium fumarate begins with its transport across the plasma membrane. As a dicarboxylate, fumarate utilizes specific transporter proteins. The sodium-dicarboxylate symporter family (SDF) is responsible for the uptake of a variety of dicarboxylates, including fumarate, with the concomitant uptake of sodium ions.[7] Members of the SLC13 transporter family, also known as the divalent anion:Na+ symporter (DASS) family, are key players in this process.[8] Specifically, transporters like NaDC3 (encoded by the SLC13A3 gene) are high-affinity sodium-dicarboxylate cotransporters that handle Krebs cycle intermediates.[9]

Once in the cytosol, fumarate must traverse the mitochondrial membranes to enter the TCA cycle. This is accomplished through specific mitochondrial carrier proteins. The fumarate/malate exchanger is a critical component, facilitating the entry of fumarate into the mitochondrial matrix in exchange for malate.[10] This transport is essential for linking cytosolic metabolic pathways, such as the urea cycle and purine nucleotide cycle which also produce fumarate, with mitochondrial metabolism.[10][11][12][13]

Integration into the TCA Cycle: The Role of Fumarase

Inside the mitochondrial matrix, fumarate is a direct substrate for the enzyme fumarase, also known as fumarate hydratase (FH).[14][15][16][17] Fumarase is a highly conserved, homotetrameric enzyme that exists in both mitochondrial and cytosolic isoforms, encoded by the same FH gene.[11][15][16] The mitochondrial isoform is a key component of the TCA cycle.[11][16]

Fumarase catalyzes the reversible and stereospecific hydration of fumarate to L-malate.[16][18][19] This reaction involves the anti-addition of a water molecule across the double bond of fumarate.[18] The catalytic mechanism is highly efficient and proceeds through a carbanion intermediate.[15][18][19]

The subsequent fate of L-malate is its oxidation to oxaloacetate by malate dehydrogenase, a reaction that generates NADH, a crucial reducing equivalent for the electron transport chain and subsequent ATP synthesis.

Caption: Metabolic pathway of sodium fumarate into the TCA cycle.

Fumarate as a Signaling Molecule and Oncometabolite

Beyond its role in energy metabolism, fumarate has emerged as a critical signaling molecule. However, at high concentrations, it can act as an oncometabolite, a metabolite that drives oncogenesis.[20][21][22][23] This is particularly evident in hereditary leiomyomatosis and renal cell cancer (HLRCC), a syndrome caused by mutations in the FH gene, leading to fumarase deficiency and subsequent fumarate accumulation.[14][16][20][22][24]

Pseudohypoxia and HIF-1α Stabilization

One of the key mechanisms by which fumarate promotes oncogenesis is through the induction of a "pseudohypoxic" state.[11][25] Fumarate competitively inhibits 2-oxoglutarate-dependent dioxygenases, including prolyl hydroxylases (PHDs).[11][20][21][22][23] PHDs are responsible for hydroxylating the alpha subunit of hypoxia-inducible factor (HIF-1α), marking it for degradation under normoxic conditions.[26] By inhibiting PHDs, accumulated fumarate leads to the stabilization of HIF-1α, even in the presence of oxygen.[11][24][25][27] Stabilized HIF-1α then translocates to the nucleus and activates the transcription of genes involved in angiogenesis, glycolysis, and cell survival, processes that support tumor growth.[27][28] Fumarate can also promote HIF-1α accumulation through non-canonical activation of NF-κB signaling.[24][28]

Succination: A Post-Translational Modification

Fumarate is an electrophile that can react non-enzymatically with the thiol groups of cysteine residues in proteins, a process termed succination.[11][20][22][29] This post-translational modification can lead to the disruption or loss of protein function, contributing to dysfunctional cell metabolism and signaling.[11][20][22] Succination of proteins like Keap1 can lead to the persistent activation of the Nrf2 antioxidant pathway, which may confer a survival advantage to cancer cells.[29][30]

Other Signaling Roles

Fumarate has been shown to have a dual role, also exhibiting cytoprotective effects in certain contexts.[29] For instance, it can activate the Nrf2 antioxidant pathway, which upregulates cytoprotective genes.[4][31] In the context of DNA damage, cytosolic fumarase can translocate to the nucleus and locally produce fumarate, which is required for the DNA damage response.[32][33][34][35] Fumarate can also act as an extracellular signaling molecule, activating G-protein-coupled receptors and influencing the metabolism of neighboring cells.[36]

Caption: Signaling pathways affected by high intracellular fumarate levels.

Therapeutic Implications and Drug Development

The multifaceted roles of fumarate have led to the development of fumaric acid esters (FAEs), such as dimethyl fumarate (DMF), as therapeutic agents.[1][3] FAEs have been successfully used in the treatment of psoriasis and relapsing-remitting multiple sclerosis.[3][4][5] Their therapeutic effects are attributed to their immunomodulatory and anti-inflammatory properties, in part through the activation of the Nrf2 pathway.[4][30] FAEs have also shown promise as neuroprotective agents and in cancer therapy.[3][4]

Experimental Protocols for Studying Fumarate Metabolism

Fumarase Activity Assay

This protocol measures the enzymatic activity of fumarase by monitoring the conversion of L-malate to fumarate.

Principle: The formation of the double bond in fumarate results in an increase in absorbance at 240 nm.

Materials:

• Cell or tissue lysate

• Spectrophotometer

• Quartz cuvettes

• Assay buffer: 50 mM potassium phosphate buffer, pH 7.4

• Substrate: 50 mM L-malate solution in assay buffer

Procedure:

• Prepare cell or tissue lysates in a suitable lysis buffer on ice.

• Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the lysate using a standard method (e.g., Bradford assay).

• Set up the reaction mixture in a quartz cuvette by adding a specific amount of lysate (e.g., 50-100 µg of protein) and assay buffer to a final volume of 950 µL.

• Initiate the reaction by adding 50 µL of the 50 mM L-malate solution.

• Immediately place the cuvette in a spectrophotometer and monitor the increase in absorbance at 240 nm for 5-10 minutes at a constant temperature (e.g., 25°C).

• Calculate the rate of fumarate production using the molar extinction coefficient of fumarate at 240 nm (2.44 mM⁻¹cm⁻¹).

• Express the enzyme activity as units per milligram of protein (1 unit = 1 µmol of fumarate formed per minute).

Self-Validation:

• Run a blank reaction without the cell lysate to account for any non-enzymatic conversion.

• Run a control reaction without the L-malate substrate to ensure the observed change in absorbance is substrate-dependent.

• Confirm the linearity of the reaction with respect to time and protein concentration.

Cellular Uptake Assay for Fumarate

This protocol measures the uptake of radiolabeled fumarate into cultured cells.

Materials:

• Cultured cells

• [¹⁴C]-Fumarate (radiolabeled)

• Scintillation counter

• Uptake buffer (e.g., Hanks' Balanced Salt Solution)

• Wash buffer (ice-cold phosphate-buffered saline)

• Lysis buffer (e.g., 0.1 M NaOH)

Procedure:

• Seed cells in a multi-well plate and grow to confluence.

• On the day of the experiment, wash the cells with uptake buffer.

• Add uptake buffer containing a known concentration of [¹⁴C]-fumarate to each well.

• Incubate for various time points (e.g., 1, 5, 15, 30 minutes) at 37°C.

• To stop the uptake, rapidly wash the cells three times with ice-cold wash buffer.

• Lyse the cells with lysis buffer.

• Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Determine the protein concentration in a parallel set of wells to normalize the uptake data.

• Calculate the rate of fumarate uptake (e.g., in nmol/mg protein/min).

Self-Validation:

• Perform the assay at 4°C to measure non-specific binding and subtract this from the 37°C uptake values.

• Include a competitive inhibitor (e.g., excess unlabeled fumarate or another dicarboxylate) to demonstrate the specificity of the transport process.

Caption: Workflow for key experiments in studying fumarate metabolism.

Quantitative Data Summary

Parameter	Typical Value Range	Significance
Fumarase Km for Fumarate	1-10 µM	Indicates a high affinity of the enzyme for its substrate.
Intracellular Fumarate Concentration (Normal)	< 1 fmol/cell	Tightly regulated under normal physiological conditions.
Intracellular Fumarate Concentration (FH-deficient)	8-10 fmol/cell	A significant accumulation that can drive oncometabolism.[11]
HIF-1α Half-life (Normoxia)	< 5 minutes	Rapidly degraded.
HIF-1α Half-life (Hypoxia/High Fumarate)	> 60 minutes	Stabilized, allowing for transcriptional activity.

Conclusion

Fumaric acid sodium salt is more than just an intermediate in the TCA cycle; it is a key metabolic player with profound effects on cellular signaling and fate. Its entry into the TCA cycle via fumarase is a fundamental process for energy production. However, the accumulation of its conjugate base, fumarate, due to genetic defects or other metabolic dysregulations, can have significant pathological consequences, including the promotion of cancer through mechanisms like pseudohypoxia and protein succination. Understanding the intricate details of fumarate metabolism and its signaling roles is crucial for the development of novel therapeutic strategies for a range of diseases, from metabolic disorders to cancer and inflammatory conditions. The experimental approaches outlined in this guide provide a framework for researchers to further investigate the complex biology of this multifaceted molecule.

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An In-Depth Technical Guide to the Thermodynamic Properties and Stability of Disodium Fumarate

For Researchers, Scientists, and Drug Development Professionals

Foreword

Disodium fumarate, the sodium salt of fumaric acid, is a key excipient and active pharmaceutical ingredient (API) intermediate in the pharmaceutical industry. Its utility is intrinsically linked to its physicochemical properties, which dictate its behavior during formulation, manufacturing, and storage. A thorough understanding of its thermodynamic characteristics and stability profile is paramount for developing robust, safe, and effective drug products. This guide, designed for the discerning scientist, provides a comprehensive exploration of the core thermodynamic and stability attributes of disodium fumarate, grounded in established scientific principles and experimental data. We will delve into the energetic properties that govern its formation and dissolution, and critically examine its susceptibility to degradation under various stress conditions. This document is structured to provide not only foundational knowledge but also practical, field-proven insights and detailed experimental protocols to empower researchers in their drug development endeavors.

Fundamental Physicochemical and Thermodynamic Properties

Disodium fumarate (Na₂C₄H₂O₄) is an odorless, white crystalline powder. It is the disodium salt of fumaric acid, a dicarboxylic acid with a trans-configuration of the carbon-carbon double bond. This seemingly simple molecule possesses a rich set of thermodynamic properties that are critical to its function in pharmaceutical formulations.

Thermodynamic Parameters of Formation

The relationship between these parameters is defined by the Gibbs-Helmholtz equation:

ΔG°f = ΔH°f - TΔS°f

where T is the absolute temperature and ΔS°f is the standard entropy of formation. A negative ΔG°f indicates a thermodynamically spontaneous formation process.

Solubility and Dissolution Thermodynamics

Disodium fumarate is known to be soluble in water. The solubility of a 50 g/L solution in water results in a pH range of 7-8. A more specific solubility value is reported as 228 g/L. The dissolution process is an equilibrium between the solid state and the solvated ions, and its thermodynamics can be investigated using techniques like solution calorimetry.

The enthalpy of solution (ΔH_sol) is a key parameter that describes the heat absorbed or released during dissolution. This can be experimentally determined using isothermal calorimetry.

Isothermal Titration Calorimetry (ITC) is a powerful technique for directly measuring the heat changes associated with intermolecular interactions and dissolution processes.

Objective: To determine the enthalpy of solution (ΔH_sol) of disodium fumarate in water.

Materials:

• Isothermal Titration Calorimeter

• Disodium fumarate (high purity)

• Deionized water

• Precision balance

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of disodium fumarate (e.g., 5-10 mg).

  • Prepare a concentrated stock solution of disodium fumarate in deionized water. The concentration should be high enough to ensure a measurable heat change upon injection into the sample cell.

• Instrument Setup:

  • Set the ITC instrument to the desired experimental temperature (e.g., 25 °C).

  • Fill the sample cell with a known volume of deionized water.

  • Load the injection syringe with the prepared disodium fumarate stock solution.

• Titration:

  • Perform a series of small injections (e.g., 2-10 µL) of the disodium fumarate solution into the sample cell.

  • Allow the system to reach thermal equilibrium between each injection. The instrument measures the power required to maintain a zero temperature difference between the sample and reference cells.

• Data Analysis:

  • The raw data will be a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat change (q) for each injection.

  • The enthalpy of solution (ΔH_sol) can be calculated by dividing the total heat change by the number of moles of disodium fumarate injected.

Causality Behind Experimental Choices:

• ITC: This technique is chosen for its high sensitivity and direct measurement of heat, which provides a direct measure of the enthalpy of solution without the need for indirect calculations.

• Small Injections: Using small, sequential injections allows for the determination of the differential heat of solution and ensures that the dissolution process is monitored under conditions of high dilution, minimizing inter-ionic interactions.

dot graph TD { subgraph Experimental Workflow for ITC A[Prepare Disodium Fumarate Solution] --> B[Set up ITC Instrument]; B --> C[Fill Sample Cell with Water]; C --> D[Load Syringe with Solution]; D --> E[Perform Sequential Injections]; E --> F[Record Heat Flow Data]; F --> G[Integrate Peaks and Calculate ΔH_sol]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style C fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style D fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style G fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 }

Caption: Isothermal Titration Calorimetry Workflow.

Stability Profile of Disodium Fumarate

The stability of an API or excipient is a critical quality attribute that ensures its safety and efficacy throughout its shelf life.[2] Stability studies for disodium fumarate should be designed to evaluate its susceptibility to various environmental factors, including temperature, humidity, light, and pH.

Thermal Stability

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are indispensable for characterizing the thermal stability of solid materials.

Studies have shown that upon heating, the thermal decomposition of sodium fumarate results in the formation of a mixture of sodium carbonate and a carbonaceous residue.

Objective: To determine the thermal decomposition profile and melting behavior of disodium fumarate.

Materials:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

• Disodium fumarate sample

• Inert gas (e.g., Nitrogen)

Methodology:

• TGA Analysis:

  • Accurately weigh a small sample of disodium fumarate (e.g., 5-10 mg) into a TGA pan.

  • Place the pan in the TGA furnace.

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a controlled heating rate (e.g., 10 °C/min) under a continuous flow of inert gas.

  • Record the mass loss as a function of temperature.

• DSC Analysis:

  • Accurately weigh a small sample of disodium fumarate (e.g., 2-5 mg) into a DSC pan and seal it.

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the sample from ambient temperature through its decomposition range at a controlled heating rate (e.g., 10 °C/min) under an inert atmosphere.

  • Record the heat flow as a function of temperature.

Data Interpretation:

• TGA Thermogram: The TGA curve will show the temperature at which mass loss begins, the rate of decomposition, and the final residual mass, which can be correlated with the formation of sodium carbonate.

• DSC Thermogram: The DSC curve will reveal endothermic or exothermic events. For disodium fumarate, a high-temperature endotherm or exotherm associated with decomposition is expected, rather than a sharp melting point, as it decomposes at elevated temperatures.

Causality Behind Experimental Choices:

• TGA: This technique is essential for quantifying the mass loss associated with decomposition, allowing for the identification of decomposition products and the determination of the temperature range of stability.

• DSC: DSC provides information on the energetic changes (endothermic or exothermic) that occur as the material is heated, complementing the mass loss data from TGA and providing a more complete picture of the thermal events.

Hygroscopicity

Disodium fumarate is described as hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4] The extent of hygroscopicity is a critical parameter as moisture uptake can lead to physical changes (e.g., caking, deliquescence) and chemical degradation.[5][6]

Dynamic Vapor Sorption (DVS) is the gold standard for characterizing the moisture sorption and desorption behavior of a material.[5]

Objective: To determine the moisture sorption-desorption isotherm of disodium fumarate and classify its hygroscopicity.

Materials:

• Dynamic Vapor Sorption (DVS) analyzer

• Disodium fumarate sample

• Nitrogen gas (dry)

Methodology:

• Sample Preparation:

  • Place a small, accurately weighed sample of disodium fumarate (e.g., 10-20 mg) onto the DVS sample pan.

• Drying:

  • Dry the sample in the DVS instrument under a stream of dry nitrogen gas (0% relative humidity, RH) at a constant temperature (e.g., 25 °C) until a stable mass is achieved.

• Sorption/Desorption Cycle:

  • Expose the sample to a series of increasing RH steps (e.g., from 0% to 90% RH in 10% increments) at a constant temperature.

  • At each RH step, allow the sample to equilibrate until the rate of mass change is below a defined threshold.

  • Once the maximum RH is reached, perform a desorption cycle by exposing the sample to a series of decreasing RH steps back to 0% RH.

• Data Analysis:

  • Plot the equilibrium mass change (%) as a function of RH to generate the moisture sorption-desorption isotherm.

  • The shape of the isotherm provides information about the mechanism of water uptake (adsorption vs. absorption).

  • Hysteresis between the sorption and desorption curves can indicate changes in the material's structure.

  • The total moisture uptake at a specific RH (e.g., 80% RH) can be used to classify the hygroscopicity according to pharmacopeial guidelines.[5]

dot graph TD { subgraph DVS Analysis Workflow A[Sample Preparation & Loading] --> B[Drying at 0% RH]; B --> C[Sorption Cycle (Increasing RH)]; C --> D[Desorption Cycle (Decreasing RH)]; D --> E[Data Analysis: Isotherm Plot]; E --> F[Hygroscopicity Classification]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 }

Caption: Dynamic Vapor Sorption Analysis Workflow.

Stability in Solution: Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation pathways and developing stability-indicating analytical methods.[2][7] These studies involve exposing the drug substance to stress conditions that are more severe than accelerated stability testing conditions.

The stability of disodium fumarate in aqueous solutions at different pH values should be investigated. As an ester-like structure is absent, significant hydrolysis of the fumarate backbone is not expected under typical pharmaceutical pH conditions. However, the stability should be confirmed experimentally.

Experimental Protocol: pH-Dependent Stability Study

Objective: To evaluate the stability of disodium fumarate across a range of pH values.

Materials:

• Disodium fumarate

• Buffered solutions at various pH levels (e.g., pH 2, 4, 7, 9, and 12)

• Constant temperature chamber (e.g., 60 °C)

• HPLC system with a UV detector

Methodology:

• Sample Preparation:

  • Prepare solutions of disodium fumarate in each of the buffered solutions at a known concentration.

• Stress Conditions:

  • Store the solutions in the constant temperature chamber.

  • Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Analysis:

  • Analyze the aliquots using a validated stability-indicating HPLC method to determine the remaining concentration of disodium fumarate and to detect the formation of any degradation products.

• Data Analysis:

  • Plot the concentration of disodium fumarate versus time for each pH.

  • Determine the degradation rate constant (k) at each pH.

  • A plot of log(k) versus pH can be used to construct a pH-rate profile.

Oxidative degradation is another common degradation pathway for pharmaceuticals.[8] The double bond in the fumarate moiety could potentially be susceptible to oxidation.

Experimental Protocol: Oxidative Stress Study

Objective: To assess the susceptibility of disodium fumarate to oxidative degradation.

Materials:

• Disodium fumarate

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• HPLC system with a UV detector

Methodology:

• Sample Preparation:

  • Prepare a solution of disodium fumarate in water.

  • Add a specific volume of H₂O₂ solution to initiate the stress study.

• Stress Conditions:

  • Store the solution at room temperature or a slightly elevated temperature.

  • Monitor the reaction over time by taking aliquots at various intervals.

• Analysis:

  • Analyze the aliquots using a validated stability-indicating HPLC method to quantify the parent compound and any degradation products.

Photostability testing is a crucial component of stability studies to determine the effect of light on the drug substance.[7]

Experimental Protocol: Photostability Study

Objective: To evaluate the photostability of disodium fumarate in the solid state and in solution.

Materials:

• Photostability chamber with controlled light and UV exposure

• Disodium fumarate (solid and in solution)

• Quartz cuvettes (for solution studies)

• HPLC system with a UV detector

Methodology:

• Sample Exposure:

  • Expose solid samples of disodium fumarate spread in a thin layer and solutions in quartz cuvettes to a light source that provides a specified level of illumination and UV radiation, as per ICH Q1B guidelines.

  • Simultaneously, store control samples protected from light under the same temperature and humidity conditions.

• Analysis:

  • At the end of the exposure period, analyze both the exposed and control samples for any changes in physical appearance, assay, and degradation products using a stability-indicating HPLC method.

Stability-Indicating Analytical Methodology

A validated stability-indicating analytical method is a cornerstone of any stability study.[9] High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust technique for this purpose. While a specific validated method for disodium fumarate is not readily found in the literature, a general approach based on established principles can be outlined.

Objective: To develop a stability-indicating RP-HPLC method for the assay of disodium fumarate and the determination of its process-related impurities and degradation products.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point due to its versatility.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer, pH adjusted to be in the range of 2.5-4.5 to ensure the fumaric acid is in a consistent protonation state) and an organic modifier (e.g., acetonitrile or methanol) would likely provide good separation.

• Detection: UV detection at a wavelength where fumaric acid has significant absorbance (around 210-220 nm).

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 30 °C) to ensure reproducibility.

Method Validation: The developed method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

dot graph TD { subgraph Relationship of Properties and Stability A[Thermodynamic Properties] --> B{Formulation & Process Design}; C[Stability Profile] --> B; B --> D[Robust Drug Product]; A --> E[Solubility & Dissolution]; C --> F[Degradation Pathways]; E --> G[Bioavailability]; F --> H[Shelf-life & Storage]; G --> D; H --> D; end style A fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style C fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style D fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style F fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style G fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 style H fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124 }

Caption: Interplay of Properties and Stability in Drug Development.

Conclusion

The successful development of pharmaceutical products containing disodium fumarate hinges on a deep and quantitative understanding of its thermodynamic properties and stability characteristics. This guide has provided a framework for this understanding, outlining the key parameters to consider and providing detailed experimental protocols for their determination. By systematically investigating the thermal stability, hygroscopicity, and degradation behavior under various stress conditions, and by developing and validating a robust stability-indicating analytical method, researchers can ensure the quality, safety, and efficacy of their formulations. The principles and methodologies described herein serve as a self-validating system, where a comprehensive characterization of the material provides the necessary foundation for rational formulation design and long-term product stability.

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• Forced Degradation Study an Essential Approach to Develop Stability Indic
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Fumaric Acid Sodium Salt: Bioavailability, In Vivo Pharmacokinetics, and Mechanistic Pathways

Executive Summary

Fumaric acid sodium salt (sodium fumarate) represents a critical biochemical node, functioning both as a fundamental endogenous intermediate in the tricarboxylic acid (TCA) cycle and as a potent exogenous immunomodulatory agent. While esterified prodrugs like dimethyl fumarate (DMF) and diroximel fumarate are widely utilized in clinical settings—relying on rapid pre-systemic hydrolysis by esterases to generate monomethyl fumarate (MMF)[1][2]—the direct administration of sodium fumarate presents a distinct pharmacokinetic (PK) paradigm. This technical guide elucidates the absorption, distribution, metabolism, and excretion (ADME) profile of sodium fumarate, mapping its molecular mechanisms and providing rigorous, self-validating protocols for its in vivo quantification.

Physicochemical Paradigms & Absorption Kinetics

The absolute bioavailability of any therapeutic compound is inextricably linked to its dissolution rate and intestinal permeability. Free fumaric acid exhibits poor aqueous solubility, which severely limits its systemic absorption and bioavailability[3][4]. The formulation of fumaric acid as a sodium salt dramatically increases its hydrophilicity and dissolution velocity in the gastrointestinal (GI) tract.

Causality in Absorption: Unlike lipophilic esters that passively diffuse across enterocyte membranes, the highly polar fumarate anion relies on active transport. Absorption is mediated predominantly by sodium-dependent dicarboxylate transporters (NaDC1 / SLC13A2) located on the apical membrane of the intestinal epithelium. Consequently, its absorption kinetics are saturable and subject to competitive inhibition by other dietary dicarboxylates.

In Vivo ADME Profile

The PK profile of sodium fumarate is fundamentally different from traditional xenobiotics because it feeds directly into central carbon metabolism.

• Distribution: Following absorption, fumarate is distributed rapidly into the extracellular fluid. Its cellular uptake is facilitated by NaDC3 (SLC13A3) transporters expressed in the liver, kidneys, and central nervous system. Protein binding in human plasma is negligible, contrasting sharply with MMF, which exhibits ~25% plasma protein binding[2].

• Metabolism: Sodium fumarate does not undergo hepatic Phase I/II biotransformation. There is zero involvement of the cytochrome P450 (CYP450) enzyme system[2]. Instead, it is rapidly hydrated to L-malate by cytosolic and mitochondrial fumarase (fumarate hydratase), integrating seamlessly into the TCA cycle to generate proton motive force (PMF)[5].

• Excretion: The terminal elimination of fumarate is almost entirely respiratory. The carbon skeleton is fully oxidized through the TCA cycle and eliminated as carbon dioxide (CO 2​ ) in expired air[2]. Renal excretion of unchanged fumarate is minimal (<5%) due to highly efficient reabsorption by NaDC3 in the proximal tubules, a mechanism designed to conserve essential metabolic intermediates. Overall, sodium fumarate demonstrates a remarkably low profile of chronic toxicity[6].

Fig 1: Pharmacokinetic ADME workflow of sodium fumarate via active transport and TCA metabolism.

Systems Pharmacology: The Nrf2 and HCA2 Axis

Beyond its metabolic role, supraphysiological concentrations of fumarate act as a signaling molecule, driving anti-inflammatory and antioxidant responses.

• Nrf2 Activation: Fumarate functions as a mild electrophile. It covalently modifies the sensor protein KEAP1 via the succination of critical cysteine residues (forming S-(2-succinyl)cysteine). This structural alteration prevents KEAP1 from targeting Nrf2 for proteasomal degradation, allowing Nrf2 to translocate to the nucleus and activate Antioxidant Response Element (ARE)-driven genes[1][2].

• HCA2 Receptor Agonism: Fumarate is a recognized endogenous ligand for the Hydroxycarboxylic acid receptor 2 (HCA2, also known as GPR109A). Expressed heavily on neuroinflammatory cells, macrophages, and dendritic cells, HCA2 activation by fumarate suppresses cAMP production, subsequently inhibiting NF-κB signaling and reducing neuroinflammation[1][7].

Fig 2: Dual mechanistic signaling pathways of intracellular fumarate (Nrf2 and HCA2 activation).

Quantitative Data Presentation

Due to its rapid metabolic assimilation, sodium fumarate exhibits a remarkably short plasma half-life. The following table synthesizes typical baseline PK parameters observed in preclinical rodent models following a single oral dose.

Parameter	Description	Typical Value (Rodent, 50 mg/kg PO)
T max​	Time to maximum plasma concentration	15 - 30 minutes
C max​	Maximum plasma concentration	10 - 25 µM
t 1/2​	Terminal elimination half-life	45 - 60 minutes
V d​	Apparent volume of distribution	~0.6 - 1.2 L/kg
Clearance	Systemic clearance rate	High (Metabolic + Respiratory)

Experimental Protocol: In Vivo PK Quantification

Expertise & Experience Insight: A critical failure point in quantifying endogenous metabolites like fumarate is the inability to distinguish the administered dose from basal endogenous levels (~1-5 µM in plasma). Furthermore, erythrocytes contain high levels of fumarase, which can rapidly degrade fumarate ex vivo.

Trustworthiness: The following protocol establishes a self-validating system using stable isotope tracing and immediate enzymatic quenching to prevent artifactual data generation.

Step-by-Step Methodology: 13 C 4​ -Sodium Fumarate PK Study

• Dose Preparation: Formulate 13 C 4​ -labeled sodium fumarate in sterile 0.9% saline to ensure complete dissolution and isotopic tracking.

• Administration & Sampling: Administer via oral gavage to fasted Sprague-Dawley rats. Collect 200 µL of whole blood via the tail vein at predetermined intervals (0, 5, 15, 30, 60, 120, 240 min).

• Critical Quenching Step: Collect blood directly into pre-chilled (0°C) K 2​ EDTA tubes containing 50 mM of pyromellitic acid (a potent fumarase inhibitor) to halt ex vivo metabolism. Centrifuge immediately at 4°C (3000 x g, 10 min) to separate the plasma.

• Extraction: Spike 50 µL of plasma with an internal standard (e.g., d 4​ -succinic acid). Precipitate plasma proteins using 200 µL of ice-cold methanol (-20°C). Vortex for 2 minutes and centrifuge at 15,000 x g for 15 minutes.

• LC-MS/MS Analysis: Inject the supernatant onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column. Detect the 13 C 4​ -fumarate transition (m/z 119 -> 75) in negative electrospray ionization (ESI-) mode.

• Validation: The presence of the +4 Da mass shift definitively isolates the exogenous PK profile from endogenous baseline fluctuations, accurately validating the true absorption and clearance rates.

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An In-Depth Technical Guide on the Effects of Fumaric Acid Sodium Salt on Cellular Respiration Rates

Abstract

This technical guide provides a comprehensive examination of the multifaceted effects of sodium fumarate on cellular respiration. As an intermediate of the tricarboxylic acid (TCA) cycle, fumarate occupies a critical nexus between catabolic and anabolic processes. The exogenous administration of its sodium salt can therefore induce complex and context-dependent alterations in cellular bioenergetics. This document will explore the core biochemical principles governing fumarate's role, detail robust methodologies for quantifying its impact on mitochondrial function, and provide insights into the interpretation of experimental data. The primary audience for this guide includes researchers, scientists, and drug development professionals investigating cellular metabolism, mitochondrial physiology, and the therapeutic potential of metabolic modulation.

Introduction: Cellular Respiration and the Central Role of Fumarate

Cellular respiration is the fundamental process by which organisms convert biochemical energy from nutrients into adenosine triphosphate (ATP), the primary energy currency of the cell. This process is orchestrated through three principal stages: glycolysis, the tricarboxylic acid (TCA) cycle, and oxidative phosphorylation (OXPHOS).

• The Tricarboxylic Acid (TCA) Cycle: Also known as the Krebs cycle, this series of enzyme-catalyzed chemical reactions forms a central hub of cellular metabolism. It oxidizes acetyl-CoA, derived from carbohydrates, fats, and proteins, into carbon dioxide, generating reducing equivalents in the form of NADH and FADH2.

• Oxidative Phosphorylation (OXPHOS): This is the metabolic pathway in which cells use enzymes to oxidize nutrients, thereby releasing chemical energy in order to produce ATP. It occurs in the mitochondria and is the primary source of ATP in aerobic organisms. The reducing equivalents (NADH and FADH2) generated by the TCA cycle donate electrons to the electron transport chain (ETC), a series of protein complexes embedded in the inner mitochondrial membrane.[1] This electron flow drives the pumping of protons across the membrane, creating an electrochemical gradient that is harnessed by ATP synthase to produce ATP.

Fumarate is a key intermediate in the TCA cycle, formed by the oxidation of succinate by the enzyme succinate dehydrogenase (SDH), which is also known as Complex II of the ETC.[2][3][4] It is then hydrated to malate by the enzyme fumarate hydratase (FH).[5][6][7] Given its central position, the intracellular concentration of fumarate is tightly regulated, and its accumulation or depletion can have profound effects on cellular metabolism and signaling.[5][6][8][9] The administration of sodium fumarate, a salt of fumaric acid, provides a direct means to experimentally manipulate this critical metabolic node.

Biochemical Context and Mechanism of Action

The transport of exogenous fumarate into the mitochondrial matrix, where the TCA cycle resides, is a critical first step. This process is mediated by specific carrier proteins, such as the dicarboxylate carrier, which can exchange fumarate for other dicarboxylates like malate or phosphate.[10][11] Once inside the mitochondria, sodium fumarate can influence cellular respiration through several mechanisms:

• Direct Substrate Provision: Exogenous fumarate can be converted to malate by fumarate hydratase, thus directly fueling the latter stages of the TCA cycle and potentially increasing the production of NADH and subsequent electron flow through the ETC.

• Modulation of Succinate Dehydrogenase (SDH/Complex II): Fumarate is the product of the SDH-catalyzed oxidation of succinate.[1][2][3] High concentrations of fumarate can cause product inhibition of SDH, potentially slowing the conversion of succinate and reducing the input of electrons from FADH2 into the ETC at Complex II.[5]

• Alternative Electron Acceptor: Under hypoxic conditions, when oxygen as the terminal electron acceptor is limited, some studies suggest that fumarate can act as an alternative terminal electron acceptor.[12] The enzyme fumarate reductase, present in some organisms, can catalyze the reverse reaction, converting fumarate to succinate.[13] This process, known as fumarate respiration, can help to maintain the redox balance and regenerate NAD+ necessary for glycolysis to continue.[14][15]

• Oncometabolite Activity: In the context of certain cancers where the FH gene is mutated, the resulting massive accumulation of fumarate acts as an "oncometabolite."[5][9][16][17][18] High levels of fumarate can competitively inhibit various α-ketoglutarate-dependent dioxygenases, leading to epigenetic changes and the stabilization of hypoxia-inducible factor (HIF), which promotes a metabolic shift towards glycolysis, a phenomenon known as the Warburg effect.[19][20] It can also modify cysteine residues on proteins through a process called succination, altering their function.[6][21]

The net effect of sodium fumarate on cellular respiration is therefore a balance between these competing influences and is highly dependent on the cellular context, including the metabolic state of the cell, the concentration of fumarate administered, and the oxygen availability.

Visualizing Fumarate's Position in Cellular Respiration

Caption: Step-by-step workflow for a Seahorse XF Mitochondrial Stress Test.

Data Interpretation and Expected Outcomes

The Mitochondrial Stress Test yields a profile of the OCR over time, with distinct phases corresponding to the injection of each compound. From this profile, several key parameters of mitochondrial function can be calculated. [22]

• Basal Respiration: The initial OCR before any injections, representing the energetic demand of the cell under baseline conditions.

• ATP-Linked Respiration: The decrease in OCR after oligomycin injection. This represents the portion of basal respiration that was being used to drive ATP synthesis.

• Maximal Respiration: The peak OCR reached after the injection of FCCP. This reveals the maximum capacity of the ETC to consume oxygen.

• Spare Respiratory Capacity: The difference between maximal and basal respiration. This is a crucial measure of the cell's ability to respond to an increased energy demand.

• Non-Mitochondrial Respiration: The OCR remaining after the injection of Rotenone & Antimycin A, which is due to cellular enzymes that consume oxygen outside of the mitochondria.

Hypothetical Effects of Sodium Fumarate

The addition of sodium fumarate could lead to several potential outcomes, which can be summarized in the following table:

Parameter	Potential Effect of Sodium Fumarate	Rationale
Basal Respiration	Increase or No Change	Increase: Fumarate acts as a substrate, fueling the TCA cycle and increasing electron flow. No Change: The cell's basal energy demand is already met, or other substrates are not limiting.
ATP-Linked Respiration	Increase or No Change	An increase would be proportional to any increase in basal respiration, indicating the additional respiration is being coupled to ATP production.
Maximal Respiration	Increase or Decrease	Increase: Providing an additional substrate may boost the maximal capacity of the ETC. Decrease: High concentrations of fumarate could cause product inhibition of SDH (Complex II), creating a bottleneck in the ETC and lowering its maximum rate. [5]
Spare Respiratory Capacity	Increase or Decrease	This will depend on the relative changes in basal and maximal respiration. A significant increase in basal rate without a corresponding increase in maximal rate could lower the spare capacity.

Visualizing Potential Outcomes

Caption: Divergent effects of sodium fumarate based on concentration and mechanism.

Conclusion and Future Directions

Sodium fumarate is a powerful tool for probing cellular metabolism, but its effects are nuanced. As demonstrated, it can act as both a respiratory substrate and a potential inhibitor, with the net outcome depending on concentration, cell type, and metabolic state. The methodologies described in this guide, particularly extracellular flux analysis, provide a robust framework for dissecting these complex effects.

Future research should focus on elucidating the precise conditions under which fumarate shifts from a substrate to an inhibitor in various cell and disease models. Understanding how exogenous fumarate interacts with endogenous metabolic pathways, particularly in the context of diseases characterized by mitochondrial dysfunction or metabolic reprogramming like cancer, will be critical. [7][19]These investigations will pave the way for the development of novel therapeutic strategies that target cellular bioenergetics.

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• Fumarate dependent protein composition under aerobic and anaerobic growth conditions in Escherichia coli. PubMed. (2020). Available at: [Link]

• Inactivation of Glyceraldehyde-3-Phosphate Dehydrogenase by Fumarate in Diabetes: Formation of S-(2-Succinyl)Cysteine, a Novel Chemical Modification of Protein and Possible Biomarker of Mitochondrial Stress. Diabetes. (2006). Available at: [Link]

• The Fumarate Reductase of Bacteroides thetaiotaomicron, unlike That of Escherichia coli, Is Configured so that It Does Not Generate Reactive Oxygen Species. Journal of Bacteriology. (2017). Available at: [Link]

• The Pleiotropic Effects of Fumarate: From Mitochondrial Respiration to Epigenetic Rewiring and DNA Repair Mechanisms. MDPI. (2023). Available at: [Link]

• Regulation and function of the mammalian tricarboxylic acid cycle. Nature Reviews Molecular Cell Biology. (2020). Available at: [Link]

• Gang of 3: How the Krebs cycle-linked metabolites itaconate, succinate, and fumarate regulate macrophages and inflammation. ResearchGate. (2026). Available at: [Link]

• A Role for the Krebs Cycle Intermediate Citrate in Metabolic Reprogramming in Innate Immunity and Inflammation. Frontiers in Immunology. (2018). Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. mdpi.com [mdpi.com]
• 5. d-nb.info [d-nb.info]
• 6. Frontiers | The emerging role of fumarate as an oncometabolite [frontiersin.org]
• 7. Implications of Fumarate Hydratase Deficiency (FHD) and Cancer Risk: A Window into the Clinical and Oncological Implications of a Rare Disorder in Gynecology [mdpi.com]
• 8. Differential metabolic consequences of fumarate hydratase and respiratory chain defects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Pleiotropic Effects of Fumarate: From Mitochondrial Respiration to Epigenetic Rewiring and DNA Repair Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anion transport in rat brain mitochondria: fumarate uptake via the dicarboxylate carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Fumarate Reductase Activity Maintains an Energized Membrane in Anaerobic Mycobacterium tuberculosis | PLOS Pathogens [journals.plos.org]
• 15. Fumarate, a central electron acceptor for Enterobacteriaceae beyond fumarate respiration and energy conservation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. Frontiers | Targeting strategies in the treatment of fumarate hydratase deficient renal cell carcinoma [frontiersin.org]
• 20. Frontiers | A Role for the Krebs Cycle Intermediate Citrate in Metabolic Reprogramming in Innate Immunity and Inflammation [frontiersin.org]
• 21. Inactivation of Glyceraldehyde-3-Phosphate Dehydrogenase by Fumarate in Diabetes: Formation of S-(2-Succinyl)Cysteine, a Novel Chemical Modification of Protein and Possible Biomarker of Mitochondrial Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

protocol for dissolving fumaric acid sodium salt in aqueous media

Application Note: Dissolution and Handling of Fumaric Acid Sodium Salt (Disodium Fumarate) in Aqueous Media

Mechanistic Rationale & Chemical Context

Fumaric acid is a naturally occurring dicarboxylic acid and a critical intermediate in the citric acid cycle. However, free fumaric acid exhibits poor aqueous solubility (~4.6 g/L) due to its trans-isomer configuration, which allows the molecules to pack tightly into a highly stable, thermodynamically favorable crystalline lattice[1].

To bypass this solubility limitation in laboratory and industrial settings, researchers utilize fumaric acid sodium salt (disodium fumarate). The substitution of protons with sodium ions disrupts the dense crystalline lattice and introduces strong ion-dipole interactions with water molecules[2]. This conversion increases the aqueous solubility to approximately 228 g/L at 25°C[3], making it highly viable for use as a biological buffer, a terminal electron acceptor in anaerobic microbiology, and a stabilizing excipient in pharmaceutical formulations[4][5].

Because fumaric acid is a weak acid with two dissociation constants (pKa₁ = 3.03; pKa₂ = 4.44)[6], its fully deprotonated disodium salt will naturally yield a slightly alkaline solution (pH 7.0–8.0) upon dissolution[7]. Understanding this baseline is critical for downstream pH adjustments in physiological applications.

Physicochemical Properties

The following quantitative data must be accounted for when calculating molarity and designing the dissolution workflow.

Property	Value	Causality / Impact on Protocol	Reference
Chemical Name	Disodium (2E)-but-2-enedioate	Determines trans-geometry stability.	[4]
Molecular Formula	C₄H₂Na₂O₄	Yields two moles of Na⁺ per mole of fumarate.	[3]
Molecular Weight	160.04 g/mol	Required for precise molarity calculations.	[2]
Aqueous Solubility	228 g/L (at 25°C)	Maximum theoretical concentration is ~1.42 M.	[3]
Fumaric Acid pKa	pKa₁ = 3.03; pKa₂ = 4.44	Dictates buffering capacity limits.	[6]
Aqueous pH (5% w/v)	7.0 - 8.0	Requires titration for neutral/acidic bio-assays.	[7]
Storage Constraints	Hygroscopic; Store <30°C	Dictates rapid handling to prevent water weight gain.	[2]

Experimental Workflow Visualization

The following workflow illustrates the optimal sequence for preparing a standard 1.0 M Disodium Fumarate stock solution.

Fig 1: Workflow for the preparation and validation of aqueous sodium fumarate solutions.

Step-by-Step Methodology: Preparation of 1.0 M Sodium Fumarate

This protocol outlines the preparation of 100 mL of a 1.0 M Sodium Fumarate stock solution.

Equipment & Reagents:

• Disodium fumarate powder (Purity ≥ 99.0%)

• Double-distilled water (ddH₂O), ambient temperature (~25°C)

• Magnetic stirrer and PTFE-coated stir bar

• Calibrated pH meter

• 1 M HCl or 1 M NaOH (for pH adjustment)

• 0.22 µm Polyethersulfone (PES) syringe filter or vacuum filter

Procedure:

• Solvent Preparation: Add 80 mL of ddH₂O to a clean glass beaker equipped with a magnetic stir bar. Place on a stir plate and set to a moderate vortex (e.g., 300-400 RPM).

  • Causality: Starting with 80% of the final volume (Q.S. approach) ensures that the addition of the solute and subsequent pH titrants do not cause the final volume to exceed the 100 mL target, which would dilute the intended molarity.

• Rapid Weighing: Quickly weigh 16.00 g of disodium fumarate (160.04 g/mol × 0.1 L × 1.0 M = 16.00 g). Immediately seal the stock container.

  • Causality: Disodium fumarate is highly hygroscopic[2]. Prolonged exposure to ambient humidity allows the powder to absorb atmospheric water, artificially inflating its mass and resulting in a sub-potent molarity in the final solution.

• Gradual Solute Addition: Slowly pour the weighed powder into the stirring vortex over a period of 1-2 minutes.

  • Causality: Dumping the powder all at once causes the outer layer of the bulk mass to rapidly hydrate, forming a viscous, gel-like shell that prevents water from penetrating the dry interior (clumping). Gradual addition ensures individual particles are immediately dispersed and solvated.

• Dissolution Phase: Allow the solution to stir continuously for 10–15 minutes at room temperature.

• pH Adjustment: Insert the calibrated pH probe. The unadjusted solution will typically read between pH 7.0 and 8.0[7]. If your downstream application requires a specific physiological pH (e.g., pH 7.2 for cell culture), titrate dropwise with 1 M HCl.

• Volume Adjustment (Q.S.): Transfer the solution to a volumetric flask or graduated cylinder and add ddH₂O to reach exactly 100 mL. Mix thoroughly.

• Sterile Filtration: Pass the solution through a 0.22 µm PES filter into a sterile storage container.

  • Causality: PES membranes are highly recommended due to their fast flow rates and low binding characteristics, ensuring the fumarate ions pass through without retention.

Protocol Validation & Quality Control (Self-Validating System)

To ensure the integrity of the protocol, the system must validate itself through the following acceptance criteria:

• Pre-Filtration Clarity Check: Before adjusting the final volume, halt the magnetic stirrer and hold the beaker against a light source. The solution must be 100% transparent. Failure State: If the solution is cloudy or contains particulate matter after 15 minutes of stirring, it indicates either incomplete dissolution (verify the ambient temperature is ≥20°C) or the presence of insoluble impurities in the reagent batch. Do not proceed to filtration until the solution is clear.

• Thermal Stability Verification: The dissolution of sodium salts can sometimes be slightly endothermic. If the temperature of the solution drops significantly, solubility kinetics will slow down. Validating the temperature remains near 25°C ensures you do not falsely identify a saturated solution.

• Concentration Validation: For strict GMP/GLP environments, validate the final 1.0 M concentration by measuring the solution's osmolality via freezing point depression, which should align predictably with a 3-osmolar solution (1 mole of fumarate + 2 moles of Na⁺ per liter, adjusted for the osmotic coefficient).

References

• National Center for Biotechnology Information (NIH). "Fumaric Acid | C4H4O4 | CID 444972 - PubChem". PubChem. URL:[Link]

• Wikipedia. "Sodium fumarate". Wikimedia Foundation. URL:[Link]

• FooDB. "Showing Compound Sodium fumarate (FDB017286)". FooDB. URL:[Link]

• ChemBK. "Sodium fumarate dibasic". ChemBK. URL:[Link]

• LookChem. "Cas 17013-01-3,Disodium fumarate". LookChem. URL:[Link]

Sources

• 1. Fumaric Acid: Uses, Properties and Analytical Methods - Creative Proteomics [creative-proteomics.com]
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• 4. Sodium fumarate - Wikipedia [en.wikipedia.org]
• 5. Showing Compound Sodium fumarate (FDB017286) - FooDB [foodb.ca]
• 6. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]

Application Note: Optimizing Fumaric Acid Sodium Salt Concentration for In Vitro Cell Culture

Scientific Rationale & Mechanistic Causality

Fumaric acid sodium salt (sodium fumarate) has evolved from being viewed as a simple tricarboxylic acid (TCA) cycle intermediate to a critical bioactive supplement in in vitro cell culture. Its utility spans from serving as an alternative energy source during hypoxia to acting as a potent epigenetic modulator and signaling molecule. Understanding the dose-dependent causality of sodium fumarate is essential for researchers modeling ischemia, cancer metabolism, and oxidative stress.

Hypoxia Rescue via Alternative Electron Acceptance

Under normoxic conditions, cells rely on mitochondrial oxidative phosphorylation. During acute hypoxia, oxygen deprivation halts this process, causing ATP synthesis to plummet. Supplementing cultures with sodium fumarate provides an alternative terminal electron acceptor[1]. This pathway bypasses oxygen dependence, maintaining a basal level of ATP production and significantly reducing apoptosis in renal epithelial models[2].

Nrf2 Stabilization via Keap1 Succination

Fumarate acts as a reactive electrophile. At elevated concentrations, it covalently modifies cysteine residues on Keap1, a process known as succination[2]. Keap1 normally targets the transcription factor Nrf2 for ubiquitination and degradation. Succination disables Keap1, leading to Nrf2 stabilization, nuclear translocation, and the subsequent activation of Antioxidant Response Element (ARE) genes, fortifying the cell against oxidative stress[3].

Genomic Instability & DNA Repair Modulation

In specific cancer models, such as Fumarate Hydratase (FH)-deficient renal cell carcinoma, endogenous fumarate accumulates to extreme levels (up to 60 mM)[4]. High concentrations of fumarate succinate RPA1, which impairs its binding affinity for single-stranded DNA. This disruption severely attenuates the ATR-CHK1 DNA damage checkpoint pathway, driving genomic instability[3].

Quantitative Concentration Matrix

To prevent off-target epigenetic effects, the concentration of sodium fumarate must be strictly matched to the experimental objective. The following table synthesizes the optimal concentrations based on validated in vitro models.

Experimental Objective	Optimal Concentration	Validated Cell Types	Mechanistic Outcome & Causality
Basal Nutrient Supplementation	1.0 g/L (~6.2 mM)	Permanent Mammalian Cell Lines	Supports long-term viability and compensates for degenerated primary metabolism in immortalized lines[5].
Hypoxia Cytoprotection	5.0 mM	MDCK, Renal Epithelial	Acts as an alternative electron acceptor; reduces apoptosis during dithionite-induced acute hypoxia[1].
Nrf2 Pathway Activation	5.0 - 10.0 mM	RAW264.7, HK-2	Induces Keap1 succination; triggers robust antioxidant defense mechanisms[2].
FH-Deficiency / Oncometabolite Modeling	10.0 - 20.0 mM	HEK293T, 786-0	Replicates intracellular accumulation; impairs ATR-CHK1 signaling via RPA1 succination[3][4].

Self-Validating Experimental Protocols

Protocol A: In Vitro Hypoxia Modeling and Sodium Fumarate Rescue

This self-validating protocol utilizes sodium dithionite to rapidly scavenge oxygen, creating a reproducible acute hypoxia environment[1].

• Cell Preparation : Seed MDCK cells in a 6-well plate at 3×105 cells/well in complete DMEM. Incubate at 37°C, 5% CO₂ until 70-80% confluent.

• Fumarate Pre-treatment : Prepare a 500 mM stock of sodium fumarate in sterile PBS (pH adjusted to 7.4). Add to the culture medium to achieve a final concentration of 5 mM. Incubate for 24 hours to allow intracellular uptake[2].

• Hypoxia Induction : Add sodium dithionite directly to the culture medium to a final concentration of 5 mM.

  • Causality Note: Sodium dithionite rapidly reduces dissolved oxygen, mimicking acute ischemic shock without the need for specialized hypoxia chambers[1].

• Validation (Self-Correction) : After 2-4 hours, assess cell viability using Hoechst 33342 staining. Chromatin condensation indicates apoptosis. Fumarate-treated wells must exhibit a statistically significant reduction in apoptotic nuclei compared to untreated hypoxic controls to validate the cytoprotective mechanism[2].

Protocol B: Quantifying Fumarate-Induced Nrf2 Activation

• Cell Preparation : Culture HK-2 cells to 80% confluence in standard media.

• Treatment : Replace medium with complete DMEM containing 10 mM sodium fumarate. Incubate for 24 hours.

• Subcellular Fractionation : Lyse cells using a hypotonic buffer and perform subcellular fractionation to isolate the nuclear pellet from the cytosolic supernatant.

  • Causality Note: Because Nrf2 only functions as a transcription factor when translocated to the nucleus, analyzing whole-cell lysates is insufficient for validating pathway activation.

• Analysis : Perform Western blotting on the nuclear fraction using anti-Nrf2 antibodies. Utilize Lamin B1 as a nuclear loading control to ensure fraction purity and validate the translocation event.

Pathway Visualization

Dose-dependent metabolic and signaling pathways activated by sodium fumarate in vitro.

References

• Salehi, H. et al. "Raman micro-spectroscopy reveals the spatial distribution of fumarate in cells and tissues." bioRxiv (2023). 4

• "Cytoprotective Action of Sodium Fumarate in an in vitro Model of Hypoxia Using Sodium Dithionite." PubMed Central (PMC) (2025). 2

• "Cytoprotective Action of Sodium Fumarate in an in vitro Model of Hypoxia Using Sodium Dithionite." Sovremennye Tekhnologii v Meditsine (2026). 1

• "Oncometabolite fumarate impairs ATR-CHK1 signaling by succinating RPA1 in Fumarate Hydratase-deficient renal cell carcinoma cell." bioRxiv (2025). 3

• "US8426202B2 - Cell culture medium." Google Patents. 5

Sources

• 1. Журнал СТМ - Article View - Modern Technologies in Medicine [stm-journal.ru]
• 2. Cytoprotective Action of Sodium Fumarate in an in vitro Model of Hypoxia Using Sodium Dithionite - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Raman micro-spectroscopy reveals the spatial distribution of fumarate in cells and tissues | bioRxiv [biorxiv.org]
• 5. US8426202B2 - Cell culture medium - Google Patents [patents.google.com]

using fumaric acid sodium salt in anaerobic fermentation media

Application Note: Sodium Fumarate as a Terminal Electron Acceptor in Anaerobic Fermentation Media

Introduction and Biochemical Rationale

In anaerobic fermentation, the absence of molecular oxygen forces microorganisms to rely on endogenous electron acceptors, which frequently leads to a severe redox imbalance characterized by the accumulation of intracellular NADH and a depletion of ATP (1)[1]. To bypass this metabolic bottleneck, exogenous terminal electron acceptors can be introduced into the cultivation media.

Sodium fumarate (disodium (E)-2-butenedioate) is uniquely suited for this role. While free fumaric acid suffers from poor water solubility, its disodium salt form is highly soluble (up to 170 g/L at room temperature) and acts as an inherent buffering agent, preventing the drastic pH drops typically associated with rapid acidogenic fermentation (2)[2]. By supplementing media with sodium fumarate, researchers can cultivate strict anaerobes and facultative bacteria (such as Escherichia coli, Fusobacterium varium, and Mycobacterium tuberculosis) to significantly higher biomass densities while directing metabolic flux toward specific end-products like succinate (3)[3].

Mechanistic Causality of Fumarate Respiration

The addition of sodium fumarate triggers a shift from pure fermentation to anaerobic respiration . The causality of this metabolic shift is rooted in the activation of the membrane-bound fumarate reductase (Frd) complex (4)[4].

When fumarate is present, electrons derived from the oxidation of NADH are shuttled through the menaquinone pool (or rhodoquinone in certain eukaryotes) to the Frd complex (5)[5]. The reduction of fumarate to succinate is coupled with the translocation of protons across the cytoplasmic membrane. This establishes a Proton Motive Force (PMF) that drives ATP synthase, yielding significantly more energy than substrate-level phosphorylation alone (6)[6].

Caption: Electron flow from NADH to Sodium Fumarate via Fumarate Reductase.

Quantitative Shifts in Fermentation Profiles

By acting as a profound hydrogen sink, sodium fumarate alters the stoichiometric output of the fermentation process. It actively suppresses the formation of mixed-acid byproducts (such as acetate, lactate, and ethanol) and redirects carbon flux toward succinate accumulation (7)[7].

Table 1: Comparative Fermentation Metrics (Standard vs. 50 mM Fumarate-Supplemented Media)

Parameter	Standard Anaerobic Media	Fumarate-Supplemented Media	Mechanistic Cause
Biomass Yield (OD600)	Baseline (1.0x)	1.5x - 2.0x Increase	Enhanced ATP synthesis via PMF generation[6].
NADH/NAD+ Ratio	High (Redox Imbalance)	Low (Balanced)	Fumarate acts as an efficient terminal electron sink[1].
Succinate Production	Minimal / Endogenous	High (≥ 70% conversion)	Direct enzymatic reduction product of fumarate[8].
Acetate/Lactate Yield	High	Significantly Reduced	Metabolic shift away from mixed-acid fermentation pathways[7].

Self-Validating Protocol: Fumarate-Supplemented Anaerobic Cultivation

To ensure scientific integrity, the following protocol incorporates built-in validation mechanisms. The inclusion of resazurin provides a visual confirmation of anaerobiosis, while downstream HPLC analysis validates the functional utilization of the electron acceptor.

Part A: Preparation of Fumarate-Supplemented Media

• Base Formulation : Dissolve standard nitrogen and carbon sources (e.g., 5 g/L yeast extract, 20 g/L D-glucose) in distilled water (9)[9].

• Fumarate Addition : Add Sodium Fumarate (CAS: 7704-73-6) to achieve a final concentration of 20 mM to 50 mM . Causality Note: The sodium salt is strictly required over free fumaric acid to prevent premature acidification of the media prior to buffering.

• Redox Indicator Integration : Add 1 mg/L Resazurin.

• Deoxygenation (Self-Validation Step 1) : Sparge the media with O₂-free N₂ gas for 30 minutes. Validation: The media will transition from pink (oxidized) to colorless (reduced), confirming the displacement of dissolved oxygen.

• Sterilization : Seal in anaerobic serum bottles with butyl rubber stoppers and autoclave at 121°C for 15 minutes.

Part B: Cultivation and Metabolic Validation

• Inoculation : Inside a strict anaerobic chamber, inoculate the pre-reduced media with washed, log-phase anaerobic cells at a 2% (v/v) ratio (10)[10].

• Incubation : Incubate statically in the dark at the organism's optimal temperature (e.g., 37°C for E. coli or Fusobacterium varium).

• Sampling & Validation (Self-Validation Step 2) :

  • Extract 2 mL samples periodically using a sterile, N₂-flushed syringe.

  • Biomass Check : Measure OD600. A rapid deviation from the standard growth curve confirms active fumarate respiration.

  • Metabolite Check : Centrifuge the sample (10,000 x g, 5 min). Analyze the supernatant via HPLC (using an organic acid column) or proton NMR spectroscopy. Validation: The stoichiometric depletion of fumarate coupled with the extracellular accumulation of succinate definitively proves the utilization of the terminal electron acceptor (8)[8].

Caption: Self-validating workflow for fumarate-supplemented anaerobic cultivation.

Sources

• 1. Fumarate Reductase Activity Maintains an Energized Membrane in Anaerobic Mycobacterium tuberculosis | PLOS Pathogens [journals.plos.org]
• 2. Showing Compound Sodium fumarate (FDB017286) - FooDB [foodb.ca]
• 3. Page loading... [wap.guidechem.com]
• 4. Anaerobic Expression of Escherichia coli Succinate Dehydrogenase: Functional Replacement of Fumarate Reductase in the Respiratory Chain during Anaerobic Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The electron transport chain in anaerobically functioning eukaryotes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. US20090203100A1 - Microbial Fermentation of Gaseous Substrates to Produce Alcohols - Google Patents [patents.google.com]
• 8. Reduction of Fumarate to Succinate Mediated by Fusobacterium varium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The mechanism of neutral red-mediated microbial electrosynthesis in Escherichia coli: menaquinone reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Expanded Diversity of Microbial Groups Capable of Anaerobic Pyrite Reduction and Assimilation of Dissolution Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Formulation and Implementation of Sodium Fumarate Buffer for HPLC Analysis

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction & Mechanistic Overview

In reversed-phase high-performance liquid chromatography (RP-HPLC) and mixed-mode chromatography, the selection of an appropriate mobile phase buffer is the foundational variable for controlling analyte retention, peak symmetry, and method reproducibility. While phosphate and acetate buffers are ubiquitous, sodium fumarate buffer offers unique thermodynamic and buffering advantages for specific analytical niches. It is particularly valuable in the chromatographic monitoring of enzymatic reactions (such as starch hydrolysis)[1] and the separation of highly polar organic acids where specific ion-exchange interactions are required.

This application note details the causality behind the physicochemical behavior of sodium fumarate, the limitations of its UV profile, and a self-validating protocol for its precise preparation.

Mechanistic Principles & Buffer Selection Causality

The Thermodynamics of Buffering Capacity

Fumaric acid is a dicarboxylic acid with pKa values of 3.03 and 4.44. According to fundamental buffer theory, buffers exhibit their maximum resistance to pH change (buffering capacity) at ±1 pH unit from their pKa[2]. Therefore, a sodium fumarate buffer system provides robust pH control across two overlapping ranges: pH 2.0–4.0 and pH 3.4–5.4 .

Causality of Selection: In the HPLC analysis of complex biological matrices—such as the enzymatic hydrolysis of wheat starch to glucose—a fumaric acid buffer at pH 4.3 is specifically employed. This exact pH maintains the reaction volume and stabilizes the analytes without denaturing the amyloglucosidase enzyme or causing baseline drift during the chromatographic run[1].

UV Cutoff Limitations & Detector Compatibility

When developing an HPLC method, the UV cutoff of the buffer must be strictly evaluated to prevent detector saturation. Fumaric acid possesses a conjugated double bond, resulting in strong UV absorbance with an absorption maximum at 208 nm[3].

Causality of Detector Choice: Because of this high UV absorbance, sodium fumarate buffer has a functional UV cutoff of >240 nm. It is not suitable for low-UV detection (<230 nm), as it will cause severe baseline noise, reduced detector sensitivity, and masking of analyte peaks. It is best paired with Refractive Index (RI) detectors, Evaporative Light Scattering Detectors (ELSD), or UV detection at higher wavelengths (e.g., >260 nm).

Physicochemical Data Presentation

To facilitate rapid method development, the quantitative physicochemical properties of fumaric acid and their direct chromatographic implications are summarized below.

Parameter	Quantitative Value	Chromatographic Implication
pKa₁	3.03	Provides effective buffering capacity from pH 2.0 to 4.0.
pKa₂	4.44	Provides effective buffering capacity from pH 3.4 to 5.4.
Aqueous Solubility	0.63 g / 100 mL (at 25°C)	Sparingly soluble in cold water[4]; requires titration to its sodium salt for complete dissolution at standard buffer concentrations (e.g., 50 mM).
UV Absorption Max	208 nm	High background noise at low UV; precludes use for low-UV detection (<240 nm)[3].
Volatility	Non-volatile salt	Incompatible with LC-MS; requires regular pump seal washing to prevent salt precipitation and mechanical abrasion[5].

Experimental Protocol: Preparation of 50 mM Sodium Fumarate Buffer (pH 4.3)

Self-Validating System: This protocol is designed as a self-validating workflow. The initial cloudy suspension of fumaric acid serves as a baseline state, and its complete optical clearance during NaOH titration visually validates the stoichiometric conversion to the highly soluble sodium fumarate salt.

Materials & Reagents

• Fumaric Acid, analytical standard (≥99.5% purity)[4]

• Sodium Hydroxide (NaOH), 1 M solution (for pH adjustment)

• HPLC-grade or ultrapure water (18.2 MΩ·cm)[4]

• 0.45 µm or 0.22 µm hydrophilic membrane filters (e.g., PVDF or Nylon)

Step-by-Step Methodology

• Gravimetric Calculation & Weighing: To prepare 1 Liter of 50 mM buffer, calculate the required mass of fumaric acid (Molecular Weight = 116.07 g/mol ). Calculation:0.050 mol/L × 1 L × 116.07 g/mol = 5.80 g. Accurately weigh 5.80 g of fumaric acid using an analytical balance.

• Initial Solubilization: Transfer the powder to a 1 L clean glass beaker. Add 800 mL of HPLC-grade water and insert a magnetic stir bar. Observation: The solution will form a cloudy white suspension due to the low cold-water solubility of the acid[4]. Do not attempt to force dissolution with extreme heat, as this causes solvent evaporation and volumetric inaccuracy.

• pH Titration (The Solubilization Trigger): Insert a calibrated pH probe into the suspension under continuous magnetic stirring. Gradually add 1 M NaOH dropwise. Causality: As the pH increases, the sparingly soluble fumaric acid converts to its highly soluble sodium salt (monosodium and disodium fumarate). The solution will become completely clear as it approaches pH 3.5. Continue titrating carefully until the target pH of 4.3 is reached.

• Volumetric Adjustment: Transfer the clear, pH-adjusted solution to a 1 L volumetric flask. Rinse the beaker with a small amount of HPLC-grade water and add the rinsate to the flask. Bring the final volume exactly to the 1 L mark with HPLC-grade water. Invert the flask 10 times to homogenize.

• Mobile Phase Hygiene (Filtration & Degassing): Filter the buffer through a 0.45 µm membrane filter under vacuum. Causality: Small particulate matter can permanently block degasser capillaries and column frits. Vacuum filtration removes these particulates while simultaneously providing partial degassing, which prevents cavitation and bubble formation in the high-pressure pump heads[5].

HPLC Integration & System Compatibility

• Solvent Miscibility Testing: Always test the miscibility of the sodium fumarate buffer with your intended organic modifier (e.g., Acetonitrile or Methanol) in a separate beaker before pumping it through the system. Always add the organic solvent to the buffer with stirring, not vice versa. Immiscible solvent flow directly inside the HPLC can cause instantaneous salt precipitation, high system pressure, and trigger a catastrophic system shutdown[5].

• Active Pump Seal Wash: Because sodium fumarate is a non-volatile salt, residual buffer can crystallize on the sapphire pump plungers during solvent evaporation. This causes severe abrasion to the pump seals. Ensure the HPLC system's active seal wash is primed with 10% Isopropanol in water and set to run periodically to dissolve any accumulated salt[5].

Workflow Visualization

Workflow for the preparation and system integration of sodium fumarate HPLC buffer.

References

• Title: Buffers and Eluent Additives for HPLC Method Development | Source: Element Lab Solutions | URL: 2

• Title: Fumaric Acid - UV-Vis Spectrum | Source: SIELC Technologies | URL: 3

• Title: Application Note: Quantification of Fumaric Acid using High-Performance Liquid Chromatography (HPLC) | Source: Benchchem | URL: 4

• Title: Enzymatic hydrolysis of wheat starch for glucose syrup production | Source: Redalyc | URL: 1

• Title: Eliminate your Application and Chromatography Challenges in a Practical U/HPLC Session | Source: Agilent | URL: 5

Sources

• 1. Enzymatic hydrolysis of wheat starch for glucose syrup production [redalyc.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Fumaric Acid | SIELC Technologies [sielc.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. agilent.com [agilent.com]

Advanced Application Note: Fumaric Acid Sodium Salt and Fumarate-Based Polymers in Targeted Drug Delivery Systems

Executive Overview

The evolution of targeted drug delivery relies heavily on excipients and polymeric backbones that can dynamically respond to physiological environments while ensuring absolute biocompatibility. Fumaric acid sodium salt (sodium fumarate) and its polymerized derivative, Poly(propylene fumarate) (PPF), have emerged as highly versatile tools in the formulation scientist’s arsenal.

This application note provides an in-depth technical guide on utilizing fumarate chemistries for two distinct, yet complementary, targeted delivery strategies:

• Microenvironmental pH (pHM) Modulation : Utilizing sodium fumarate as a functional excipient to drive the dissolution of poorly soluble drugs in specific gastrointestinal compartments (e.g., colonic targeting)[1].

• Biodegradable Nanocarrier Synthesis : Leveraging the unsaturated double bonds of PPF to create cross-linkable, zero-order release nanospheres and scaffolds that degrade into harmless Krebs cycle intermediates[2].

Mechanistic Foundations: The Dual Utility of Fumarate

Sodium Fumarate as a Microenvironmental pH Modulator

In parametric oral drug delivery, targeting the colon presents a unique challenge: the colonic fluid volume is low, and the pH is neutral to slightly alkaline (pH 7.0–8.0). Weakly basic drugs exhibit drastic solubility drops in this environment. Sodium fumarate dibasic acts as a highly effective pH-modulating excipient[3]. When incorporated into a hydrophilic polymer matrix (e.g., HPMC), the hydration of the tablet draws water inward, dissolving the sodium fumarate. This creates a localized, buffered microenvironment (pHM) that is significantly more acidic than the external colonic fluid, thereby maintaining the API in an ionized, highly soluble state for continuous diffusion[1].

Poly(propylene fumarate) (PPF) as a Nanocarrier Backbone

PPF is a linear, unsaturated copolyester synthesized via the step-growth polymerization of diethyl fumarate and propylene glycol[2][4]. Its primary structural advantage is the repeating carbon-carbon double bond.

• Tunable Release Kinetics : These double bonds allow for post-fabrication covalent cross-linking (via UV or chemical initiators). Cross-linking locks the polymer matrix, effectively eliminating the "burst release" phenomenon and shifting drug elution to a controlled, erosion-driven zero-order profile.

• Biocompatible Degradation : Upon ester bond hydrolysis in vivo, PPF degrades entirely into propylene glycol and fumaric acid (which physiological buffers rapidly convert to sodium fumarate). These are non-toxic metabolites that are easily cleared via the Krebs cycle, ensuring no localized tissue toxicity[5].

Self-Validating Experimental Protocols

Protocol I: Formulation of pH-Responsive Colonic Delivery Matrices

Objective : Fabricate an enteric-coated, sodium fumarate-integrated matrix tablet for the targeted colonic release of a weakly basic model drug (e.g., Verapamil HCl).

Step-by-Step Methodology :

• Geometric Dilution & Blending :

  • Action: Blend 20% w/w API, 30% w/w Sodium Fumarate Dibasic, 49% w/w Hydroxypropyl Methylcellulose (HPMC K100M), and 1% w/w Magnesium Stearate.

  • Causality: HPMC provides the rate-controlling hydrogel matrix. Sodium fumarate is selected over citric acid due to its lower hygroscopicity, preventing premature matrix swelling during storage while providing robust internal buffering[1][3].

• Direct Compression :

  • Action: Compress the blend using a rotary tablet press at a compression force of 10–12 kN to form core tablets.

• Enteric Coating Application :

  • Action: Spray coat the core tablets with an organic solution of Eudragit® S100 (methacrylic acid copolymer) to a 10% total weight gain.

  • Causality: Eudragit S100 has a dissolution threshold of pH > 7.0. This ensures the tablet remains completely impermeable in the acidic stomach (pH 1.2) and proximal intestine, preserving the sodium fumarate exclusively for activation in the colon[1].

• System Validation (Quality Control) :

  • Action: Perform dissolution testing using USP Apparatus II. Run 2 hours in 0.1 N HCl (pH 1.2), followed by 2 hours in phosphate buffer (pH 6.8), and finally transition to colonic buffer (pH 7.4).

  • Validation Metric: A successful system will show <5% release in the first 4 hours, followed by a sustained 70–100% release over the subsequent 12–24 hours in the pH 7.4 stage.

Protocol II: Synthesis and Cross-Linking of PPF-Based Targeted Nanospheres

Objective : Synthesize PPF polymer and formulate cross-linked, drug-loaded nanospheres for localized solid-tumor targeting via the Enhanced Permeability and Retention (EPR) effect.

Step-by-Step Methodology :

• Step-Growth Polymerization of PPF :

  • Action: In a three-neck round-bottom flask under nitrogen purge, react diethyl fumarate and propylene glycol in a 1:3 molar ratio at 110°C for 30 minutes. Add 0.01 mol ZnCl₂ and 0.002 mol hydroquinone[2].

  • Causality: The 1:3 molar excess of propylene glycol drives the reaction toward the bis(hydroxypropyl) fumarate intermediate. ZnCl₂ acts as a highly efficient Lewis acid catalyst for transesterification. Crucially, hydroquinone acts as a radical scavenger to prevent the premature thermal cross-linking of the reactive C=C bonds during the high-temperature synthesis[2].

• Nanoprecipitation (Emulsion Solvent Evaporation) :

  • Action: Dissolve 100 mg of purified PPF, 10 mg of a hydrophobic API (e.g., Paclitaxel), and 2 mg of Irgacure 2959 (photoinitiator) in 5 mL of Dichloromethane (DCM). Inject this organic phase dropwise into 20 mL of a 1% w/v Polyvinyl Alcohol (PVA) aqueous solution under high-shear homogenization (20,000 rpm).

  • Causality: The rapid diffusion of DCM into the aqueous phase forces the PPF and API to co-precipitate into nanospheres, with PVA stabilizing the emulsion to prevent coalescence.

• In Situ UV Cross-Linking :

  • Action: Transfer the emulsion to a UV reactor and expose it to 365 nm UV light (10 mW/cm²) for 15 minutes prior to complete solvent evaporation.

  • Causality: UV exposure activates the Irgacure 2959, generating radicals that attack the fumarate double bonds. This creates a covalently locked polymer network that traps the API, drastically reducing initial burst release and extending the degradation timeline[4].

• System Validation (Quality Control) :

  • Action: Analyze the nanoparticles using Dynamic Light Scattering (DLS) and Fourier Transform Infrared Spectroscopy (FTIR).

  • Validation Metric: DLS should confirm a polydispersity index (PDI) < 0.2 and size < 200 nm. FTIR must show a significant reduction in the C=C stretch peak at 1640 cm⁻¹, validating successful cross-linking.

Quantitative System Analysis

To guide formulation decisions, the following table summarizes the quantitative performance metrics of fumarate-integrated delivery systems based on recent literature and standardized testing.

Table 1: Quantitative Performance Metrics of Fumarate-Based Delivery Systems

System Type	Fumarate Application	Key Quantitative Metric	Clinical / Functional Advantage
Colonic Matrix Device	Sodium Fumarate (pH Modifier)	70–100% API release at pH > 7.0 within 24h[1]	Prevents premature gastric release; maximizes colonic absorption of basic APIs.
Injectable Scaffold	Poly(propylene fumarate) (PPF)	Compressive modulus: 2.4–62.8 MPa; Porosity: ~65%[6]	Matches trabecular bone mechanics; supports localized, long-term drug elution.
Polymeric Nanocarriers	PPF / Fumarate Salts	MW: 500–4000 Da[2]; Particle Size: 50–200 nm	Tunable degradation kinetics; high cellular uptake via EPR effect in tumor tissues.

Degradation and Clearance Pathway

Understanding the lifecycle of a PPF nanocarrier is critical for regulatory approval and safety profiling. The diagram below illustrates the logical progression from targeted accumulation to the generation of sodium fumarate and its ultimate metabolic clearance.

Fig 1: Mechanistic pathway of PPF nanocarrier degradation into sodium fumarate and API release.

References

• Poly(propylene fumarate) biodegradable polymer for drug delivery - Sigma-Aldrich.

• Controlled drug release from a novel injectable biodegradable microsphere/scaffold composite based on poly(propylene fumarate) - PubMed (NIH). 6

• Sodium fumarate dibasic ≥99% - Sigma-Aldrich. 3

• Tissue Engineering Bionanocomposites Based on Poly(propylene fumarate) - MDPI. 4

• Synthesis of Poly(Propylene Fumarate) - PMC - NIH. 2

• Controlled release drug delivery device - EP 0621032 A1 - European Patent Office. 1

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Synthesis of Poly(Propylene Fumarate) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. フマル酸ジナトリウム, 二塩基性 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Tissue Engineering Bionanocomposites Based on Poly(propylene fumarate) [mdpi.com]
• 5. US5733951A - Poly(propylene fumarate) - Google Patents [patents.google.com]
• 6. Controlled drug release from a novel injectable biodegradable microsphere/scaffold composite based on poly(propylene fumarate) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Fumaric Acid Sodium Salt (Sodium Fumarate) as a Versatile Polymer Crosslinking Agent

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary & Physicochemical Rationale

Fumaric acid sodium salt (FASS), commonly known as sodium fumarate, is emerging as a highly versatile reagent in polymer chemistry and biomaterials engineering. While free fumaric acid is widely utilized in industrial unsaturated polyester resins, its poor aqueous solubility (~0.63 g/100 mL at 25°C) limits its utility in physiological systems. FASS overcomes this barrier, offering high aqueous solubility (~22.8 g/100 mL) and enabling crosslinking reactions at neutral or mildly acidic pH.

• The Dicarboxylate Backbone: Enables zero-length covalent amidation/esterification or multivalent ionotropic gelation.

• The Unsaturated Trans-Alkene: Facilitates free-radical copolymerization and serves as a critical metabolic electron acceptor in cutting-edge biocatalytic hydrogels.

Mechanistic Pathways of FASS Crosslinking

Ionotropic and Covalent Dicarboxylate Crosslinking

In polycationic systems like chitosan, the two carboxylate groups of FASS (pKa₁ = 3.0, pKa₂ = 4.4) are fully ionized at pH > 5.0. When mixed with protonated amines, FASS induces rapid ionotropic gelation via multivalent electrostatic interactions. Alternatively, in the presence of coupling agents (e.g., EDC/NHS), FASS covalently crosslinks polymers containing primary amines or hydroxyls. This esterification/amidation pathway has been successfully demonstrated in the preparation of [1]. Furthermore, chemical modification with fumaric acid derivatives produces hydrogels with controlled hydrophilicity and semi-crystalline structures, optimizing them for pharmaceutical excipient use[2].

Biocatalytic Radical Polymerization (EET-Driven)

A groundbreaking application of FASS lies in semisynthetic "living" hydrogels. In this paradigm, FASS does not act as the structural bridge itself but functions as an obligate metabolic electron acceptor. Electroactive bacteria, such as Shewanella oneidensis MR-1, utilize FASS to drive extracellular electron transfer (EET). The bacteria metabolize an electron donor (e.g., lactate) and transfer electrons to a metal catalyst (Cu(II)-TPMA), reducing it to Cu(I). This activated catalyst decomposes an initiator (e.g., HEBIB) to generate free radicals, driving the like methacrylated hyaluronic acid (MeHA)[3]. This allows network properties, including cross-link density and elastic modulus, to be precisely controlled through cellular metabolism[4].

Fig 1. Dual crosslinking pathways of sodium fumarate via chemical and biological mechanisms.

Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of Ionotropic Chitosan-Fumarate Hydrogels

Causality & Rationale: This solvent-free protocol exploits the electrostatic affinity between the polycationic chitosan backbone and the di-anionic fumarate. The pH is strictly controlled at 5.5 to ensure chitosan remains soluble while FASS is fully ionized, preventing premature polymer precipitation and ensuring a homogeneous crosslinking density.

Step-by-Step Methodology:

• Polymer Preparation: Dissolve chitosan (75-85% deacetylated, medium MW) at 2% (w/v) in 1% (v/v) aqueous acetic acid. Stir overnight at room temperature until homogeneous.

• pH Adjustment: Slowly add 1M NaOH dropwise to adjust the chitosan solution to exactly pH 5.5. (Self-Validation: The solution should remain clear; if turbidity appears, the pH is too high).

• Crosslinker Preparation: Prepare a 10% (w/v) FASS solution in deionized water. The high solubility of FASS prevents the need for heating.

• Gelation: Extrude the chitosan solution dropwise through a 21-gauge needle into the FASS bath under gentle magnetic stirring (150 rpm).

• Maturation: Allow the formed hydrogel beads to cure in the FASS bath for 30 minutes to ensure complete core diffusion of the crosslinker.

• Washing: Harvest the beads and wash three times with distilled water to remove unbound salt.

Protocol B: EET-Controlled Radical Crosslinking of MeHA

Causality & Rationale: This protocol creates a hydrogel whose mechanical properties are dictated by cellular metabolism. FASS is essential as the terminal electron acceptor; without it, the EET pathway stalls, Cu(II) is not reduced, and crosslinking fails[3].

Step-by-Step Methodology:

• Bacterial Pre-culture: Inoculate a single colony of S. oneidensis MR-1 into Shewanella basal medium (SBM) supplemented with 20 mM sodium lactate (electron donor) and 40 mM FASS (electron acceptor). Grow anaerobically at 30°C.

• Cell Normalization: Wash the cultures three times with degassed SBM. Measure the OD₆₀₀ using a spectrophotometer and normalize the concentration to 2.0.

• Matrix Preparation: Dissolve MeHA (3.76 wt%) in SBM. To 119.2 μL of this solution, add 3.75 μL of 400 μM Cu-TPMA, 1.09 μL of 69 mM HEBIB, 0.428 μL of 60% sodium lactate, and 6 μL of 1 M FASS.

• Inoculation: Add 5 μL of the normalized S. oneidensis culture to 45 μL of the prepared MeHA matrix.

• Polymerization: Incubate the mixture at 30°C for 2 hours. Field-Proven Insight: While S. oneidensis can scavenge local oxygen, performing the initial mixing in a humidified anaerobic chamber prevents radical quenching and ensures highly reproducible storage moduli[3].

Fig 2. Step-by-step workflow for EET-driven radical crosslinking of MeHA hydrogels.

Quantitative Data Summary

The following table summarizes the expected physicochemical outcomes based on the chosen FASS crosslinking mechanism:

Crosslinking Mechanism	Matrix Polymer	Role of FASS	Gelation Time	Typical Storage Modulus (G')	Key Application
Ionotropic Gelation	Chitosan	Di-anionic physical crosslinker	< 5 minutes	0.5 – 2 kPa	Reversible drug delivery depots
Covalent Amidation	Gelatin / CMC	Di-carboxylate bridge (via EDC)	2 – 4 hours	5 – 15 kPa	Stable tissue engineering scaffolds
EET-Driven Radical	MeHA	Metabolic electron acceptor	~ 2 hours	1 – 6 kPa	Adaptive "living" biomaterials

References

• Genetic Control of Radical Cross-linking in a Semisynthetic Hydrogel Source: ACS Biomaterials Science & Engineering / PMC NIH URL:[Link]

• Preparation of CMC/HEC crosslinked hydrogels for drug delivery Source: BioResources URL:[Link]

• Synthesis and physicochemical characterization of sago starch-porang glucomannan hydrogels crosslinked fumaric acid as a new material for drug delivery system Source: ResearchGate URL:[Link]

Sources

• 1. Preparation of CMC/HEC crosslinked hydrogels for drug delivery :: BioResources [bioresources.cnr.ncsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Genetic Control of Radical Cross-linking in a Semisynthetic Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Formulation and In Vivo Administration Guidelines for Fumaric Acid Sodium Salt (Sodium Fumarate) in Animal Models

Introduction & Rationale: The Case for Sodium Fumarate

In preclinical models targeting the succinate dehydrogenase (SDH) pathway, mitochondrial respiration, or KEAP1/NRF2-mediated antioxidant signaling, researchers frequently default to dimethyl fumarate (DMF). However, as a Senior Application Scientist, I strongly advise evaluating the specific causality of your target. DMF is an esterified prodrug and a highly reactive Michael acceptor. While excellent for rapid NRF2 activation, it causes profound, non-specific intracellular glutathione (GSH) depletion, which can severely confound metabolic, mitochondrial, and immunological assays.

To study the direct biological effects of elevated endogenous fumarate—such as its role as a tricarboxylic acid (TCA) cycle electron sink or a cardioprotective metabolite—fumaric acid sodium salt (sodium fumarate dibasic) is the superior vehicle. Unlike free fumaric acid, which is highly acidic and practically insoluble in water, sodium fumarate provides a physiological, highly soluble, and well-tolerated method to achieve systemic fumarate elevation without off-target electrophilic stress[1].

Physicochemical Properties & Formulation Strategy

Understanding the physicochemical constraints of your active pharmaceutical ingredient (API) is the first step in robust experimental design. The table below summarizes why the sodium salt formulation is mandatory for high-dose aqueous in vivo delivery.

Property	Free Fumaric Acid	Sodium Fumarate Dibasic	Experimental Implication
CAS Number	110-17-8	17013-01-3	Ensure correct reagent sourcing.
Aqueous Solubility	~6 g/L (at 25°C)	~220 g/L (at 30°C)	Sodium salt allows for low-volume, high-concentration bolus dosing[1].
Solution pH	Highly Acidic (pH ~3.0)	Near Neutral (pH ~7.0 - 7.4)	Sodium salt prevents gastrointestinal/peritoneal irritation and tissue necrosis.
Metabolic Fate	TCA Cycle Intermediate	TCA Cycle Intermediate	Both yield identical active metabolites once dissociated in vivo.
Toxicity (NOAEL)	~400 mg/kg/day	1000 mg/kg bw/day	Sodium salt exhibits a wider therapeutic window for chronic studies[2].

Mechanistic Pathway: Fumarate Metabolic Flux

Administered sodium fumarate enters the intracellular pool where it serves dual primary functions: enzymatic conversion to malate via Fumarate Hydratase (FH), and non-enzymatic protein succination (e.g., KEAP1 inhibition), which stabilizes NRF2.

Fig 1: Fumarate metabolic flux and non-enzymatic KEAP1 succination driving NRF2 activation.

Validated In Vivo Dosing Protocols

Protocol A: Chronic Oral Administration via Drinking Water

Application: Long-term metabolic modulation, cardioprotection, and mitochondrial complex II rescue models[3]. Causality: Delivering the compound via drinking water ensures a steady-state systemic elevation of fumarate. This mimics endogenous metabolic shifts and avoids the sharp Cmax​ peaks and rapid renal clearance associated with bolus dosing.

Step-by-Step Workflow:

• Preparation: Dissolve 2.0 g of Sodium Fumarate Dibasic (≥99% purity) in 1 L of sterile, double-deionized water (DDW) to achieve a 2 g/L concentration[3].

• pH Validation (Self-Validating Step): Measure the pH of the final solution. It must be between 7.0 and 7.4. Rationale: Acidic solutions induce taste aversion in mice, leading to dehydration which will confound metabolic phenotypes.

• Administration: Replace standard water bottles with the formulated solution. Provide ad libitum to the animal cohort. Refresh the solution every 3-4 days to prevent microbial growth.

• Dose Validation: Weigh the water bottles twice weekly. Calculate the exact volumetric consumption per cage.

  • Formula:(Water consumed (mL) × 2 mg/mL) / Total body weight of mice in cage (kg) = Daily dose (mg/kg/day).

• Biological Validation: At the study endpoint, harvest target tissues (e.g., cardiac muscle) and perform LC-MS metabolomics to confirm elevated intracellular fumarate and malate pools, validating successful TCA integration[3].

Protocol B: Acute Bolus Dosing via Oral Gavage (PO)

Application: Pharmacokinetic (PK) tracking, dose-response mapping, and acute toxicity studies. Causality: Gavage allows for precise, weight-adjusted dosing. Sodium fumarate is highly soluble, meaning small volumes (e.g., 5-10 mL/kg) can be used, preventing gastric distension artifacts.

Step-by-Step Workflow:

• Vehicle Selection: Use sterile DDW or 0.9% physiological saline as the vehicle[4].

• Formulation: Prepare a stock solution at 10 mg/mL. For a standard 60 mg/kg high-dose group[4], a 30 g mouse will receive 1.8 mg of sodium fumarate in 180 µL of vehicle.

• Administration: Restrain the mouse securely. Insert a sterile, bulb-tipped gavage needle (e.g., 20G for mice) over the tongue and down the esophagus. Inject the solution smoothly.

• Monitoring: Observe the animal for 30 minutes post-dose for signs of aspiration or acute distress.

Protocol C: Intravenous (IV) Formulation for Hyperpolarized 13C-MRI

Application: Real-time in vivo detection of gluconeogenic metabolism or necrosis via Dynamic Nuclear Polarization (DNP) MRI[1]. Causality: Fumarate requires a glassing matrix for DNP. Free fumaric acid crystallizes upon thawing. By using meglumine as a counterion with fumarate, solubility is drastically increased (up to 3.6 M), preventing crystallization during the rapid cooling/heating phases of DNP[1].

Step-by-Step Workflow:

• Matrix Preparation: Mix [1,4−13C2​] fumaric acid with meglumine in a 1:2 molar ratio. Add a minimal volume of water to generate a 3.6 M stock solution[1].

• Sonication: Sonicate the mixture in a 40°C water bath for 90 minutes. Rationale: Ensures complete dissolution and homogenization of the glassing matrix[1].

• Glassing Validation (Self-Validating Step): Rapidly freeze a test aliquot in liquid nitrogen. Visually confirm the formation of a clear glass without any opaque precipitates[1].

• Hyperpolarization: Process the sample in a SPINlab or equivalent polarizer.

• Administration: Dissolve the hyperpolarized sample in an EDTA/water dissolution media (pH 7.4) and immediately inject via a pre-placed tail vein catheter within 30 seconds to preserve the hyperpolarized state[1].

Pharmacokinetics and Safety Profile

Sodium fumarate is generally regarded as exceptionally safe for in vivo use. It is a naturally occurring metabolic intermediate.

• Toxicity: Chronic toxicological studies in mammalian models establish a No Observed Effect Level (NOEL) of 1000 mg/kg bw/day for sodium fumarate[2].

• Clearance: Unmetabolized fumarate is highly polar and is rapidly cleared via renal excretion. Therefore, continuous dosing (Protocol A) is recommended for chronic pathway modulation over single daily boluses.

References

• Title: SODIUM FUMARATE - Inxight Drugs Source: NCATS / Inxight Drugs URL
• Source: ACS Applied Materials & Interfaces (via NIH)
• Source: Nature Communications (via NIH)
• Title: Chemical Hazard Assessment - Monosodium Fumarate Source: Shell Australia / Golder Associates URL

Sources

• 1. Enhanced Solubility and Polarization of 13C-Fumarate with Meglumine Allows for In Vivo Detection of Gluconeogenic Metabolism in Kidneys - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shell.com.au [shell.com.au]
• 3. Cardiac disruption of SDHAF4-mediated mitochondrial complex II assembly promotes dilated cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SODIUM FUMARATE [drugs.ncats.io]

adding fumaric acid sodium salt to microbiological agar plates

Application Note: Formulating Sodium Fumarate-Supplemented Agar for Anaerobic Respiration and Microbial Cultivation

Executive Summary

The cultivation of strictly anaerobic or facultatively anaerobic bacteria often requires the substitution of oxygen with an alternative terminal electron acceptor (TEA). Sodium fumarate is a highly efficient TEA utilized across diverse microbiological applications, from isolating electrochemically active bacteria to studying persister cell dynamics. This application note provides a comprehensive, field-proven guide to formulating fumarate-supplemented agar, detailing the mechanistic rationale, optimal concentration dynamics, and self-validating protocols required to ensure reproducible anaerobic growth.

Mechanistic Rationale: Fumarate as a Terminal Electron Acceptor

In the absence of oxygen, microorganisms such as Shewanella, Geobacter, and Campylobacter rely on alternative TEAs to maintain redox balance and generate a proton motive force. The fumarate/succinate redox couple possesses a standard redox potential (E°') of +0.03 V. While lower than oxygen or nitrate, this potential is sufficiently positive to drive the oxidation of the menaquinone pool, yielding significantly more energy than strict fermentative pathways (1)[1].

Enzymatically, this process is catalyzed by the membrane-bound fumarate reductase (Frd) complex. By supplementing agar with sodium fumarate and a non-fermentable electron donor (e.g., lactate or acetate), researchers force the microbial population to rely exclusively on anaerobic respiration, thereby isolating the electron transport chain for study (2)[2].

Anaerobic electron transport chain utilizing fumarate as a terminal electron acceptor.

Target Taxa and Concentration Dynamics

The metabolic demand for fumarate varies significantly across taxa. Fastidious pathogens may only require low concentrations as an energy supplement, whereas electrochemically active bacteria require high concentrations to sustain thick biofilms and rapid reduction kinetics.

Table 1: Optimal Sodium Fumarate Concentrations by Target Organism

Target Organism	Application / Medium Type	Typical Fumarate Concentration	Co-Supplement (Electron Donor)
Shewanella oneidensis	Anaerobic EET studies (Minimal Agar)	20 mM – 40 mM (3)[3]	20 mM Lactate
Geobacter sulfurreducens	Isolation & Cultivation (DSM 826)	~50 mM (8.0 g/L) (4)[4]	10 - 20 mM Acetate
Escherichia coli	Anaerobic Bioreporters / Persisters	10 mM – 12.5 mM (5)[5]	10 - 20 mM Glucose
Campylobacter spp.	Pathogen Cultivation (Brucella Agar)	3 g/L – 5 g/L (6)[6]	Sodium Formate
Bacteroides gracilis	Selective Isolation (CASO / ETSA-NV)	1 g/L - 5 g/L (7)[7]	Sodium Formate

Field-Proven Methodologies: Agar Preparation

Crucial Chemical Insight: Always utilize the sodium salt (sodium fumarate ) rather than free fumaric acid. Fumaric acid has exceptionally low aqueous solubility (~6 g/L at 20°C), making it impossible to prepare the concentrated stock solutions required for standard workflows. Sodium fumarate dissolves readily, allowing for 1M stock preparations, and prevents drastic pH shifts in the medium (5)[5].

Protocol A: Defined Minimal Agar (e.g., for Shewanella / E. coli)

This protocol separates the base agar from the heat-sensitive supplements to prevent Maillard reactions and ensure precise molarity of the electron acceptor (1)[1].

• Prepare 1M Sodium Fumarate Stock : Dissolve 16.0 g of sodium fumarate in 90 mL of Milli-Q water. Adjust the pH to 7.0 using HCl or NaOH. Bring the final volume to 100 mL. Filter-sterilize through a 0.22 µm PES membrane (5)[5].

• Autoclave Base Agar : Autoclave 15 g of bacteriological agar in 900 mL of Milli-Q water.

• Aseptic Addition : Cool the agar to 55°C. Aseptically add filter-sterilized minimal salts (e.g., 5× M9 salts), trace elements, the primary electron donor (e.g., 20 mM Lactate), and the required volume of 1M sodium fumarate stock (e.g., 40 mL for a 40 mM final concentration) (1)[1].

• Anaerobic Curing : Pour the plates and immediately transfer them into an anaerobic chamber (e.g., 3% H₂, balance N₂). Allow the plates to degas for at least 24 hours prior to inoculation to remove dissolved oxygen that could competitively inhibit fumarate reduction (8)[8].

Protocol B: Enriched Complex Agar (e.g., ETSA-NV for Fastidious Anaerobes)

For clinical isolates or fastidious organisms like Bacteroides and Campylobacter, fumarate is added directly to a complex nutrient base alongside formate to stimulate robust growth and pigmentation (9)[9].

• Base Formulation : Suspend Tryptic Soy Agar (CASO) or Brucella Agar base in water. Add 3.0 g/L of sodium formate and 3.0 g/L of sodium fumarate (10)[10].

• Sterilization : Autoclave the mixture at 121°C for 15 minutes.

• Supplementation : Cool to 45-50°C. If required, aseptically add 5% laked sheep blood, hemin, and menadione.

• PRAS Technique : To prevent the formation of oxidized products, dispense and package the media under oxygen-free conditions using Pre-Reduced Anaerobic Sterilized (PRAS) methodologies (9)[9].

Workflow for formulating and validating sodium fumarate-supplemented agar plates.

Self-Validating Experimental Design & Quality Control

To ensure high scientific integrity and trustworthiness, every batch of fumarate-supplemented agar must be deployed within a self-validating experimental matrix. This proves that the observed growth is strictly driven by anaerobic respiration and not by trace oxygen contamination or cryptic fermentation (11)[11].

• Validation Control 1 (Negative TEA Plate): Inoculate the target organism onto a minimal agar plate containing the electron donor (e.g., lactate) but lacking sodium fumarate. If the organism is an obligate respiring anaerobe on that carbon source, zero growth should occur. Growth on this plate indicates either fermentation of the carbon source or severe oxygen contamination (2)[2].

• Validation Control 2 (Environmental Integrity): Place an uninoculated fumarate agar plate alongside a liquid resazurin indicator blank inside the anaerobic chamber. The resazurin must remain colorless, confirming that the environment is strictly anoxic and that fumarate is acting as the sole terminal electron acceptor (1)[1].

References

• Sigma-Aldrich. "17165 MUG Tryptone Soya Agar".
• ASM Journals. "Golden Gate Assembly of Aerobic and Anaerobic Microbial Bioreporters".
• bioRxiv. "A robust method for generating, quantifying and testing large amounts of Escherichia coli persisters".
• Sigma-Aldrich. "22095 CASO Agar".
• bioRxiv.
• ATCC.
• MDPI.
• PMC. "Extracellular Electron Transfer Enables Cellular Control of Cu(I)
• Biolog. "INSTRUCTIONS FOR USE - ETSA-NV".
• Google Patents.
• eLife.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. An elusive electron shuttle from a facultative anaerobe | eLife [elifesciences.org]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. biorxiv.org [biorxiv.org]
• 6. atcc.org [atcc.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Extracellular Electron Transfer Enables Cellular Control of Cu(I)-Catalyzed Alkyne–Azide Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biolog.com [biolog.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. US20090203100A1 - Microbial Fermentation of Gaseous Substrates to Produce Alcohols - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Fumaric Acid Sodium Salt Solubility in Cold Aqueous Systems

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing a common physicochemical hurdle: the cold-water solubility of fumaric acid sodium salt (sodium fumarate).

While converting fumaric acid to its monosodium or disodium salt drastically improves its baseline solubility—from approximately 0.7 g/100 mL to 22 g/100 mL at 30°C[1][2]—achieving and maintaining high-molarity solutions in cold environments (e.g., 4°C for cold-chain biologics, parenteral buffers, or Dynamic Nuclear Polarization MRI) often results in spontaneous precipitation. This guide provides field-proven, self-validating methodologies to overcome both the thermodynamic and kinetic barriers of cold-water solvation.

Section 1: Thermodynamic & Kinetic Causality (The "Why")

To successfully troubleshoot solubility issues, we must separate thermodynamics (absolute capacity) from kinetics (rate of dissolution).

• The Thermodynamic Barrier: Sodium fumarate possesses a highly ordered crystal lattice stabilized by strong ionic interactions and intermolecular hydrogen bonding. As the solvent temperature drops below 10°C, the kinetic energy of the water molecules becomes insufficient to overcome the lattice enthalpy rapidly, causing the equilibrium to shift heavily toward crystallization[3].

• The Kinetic Barrier: Even when the thermodynamic saturation limit is not reached, the hydrophobic nature of the trans-butenedioic acid backbone creates high interfacial tension with cold water. This leads to poor wettability, agglomeration, and the formation of an insoluble "scum" on the solvent surface[4].

Section 2: Troubleshooting Guides & FAQs

Q1: My sodium fumarate solution crashes out (precipitates) when stored at 4°C. How can I prevent this without altering the formulation's pH? A: You are hitting the thermodynamic solubility limit. To fix this, you must disrupt the crystal lattice packing. The most effective method in drug development is counter-ion exchange or co-crystallization. By replacing standard sodium ions with meglumine (a non-toxic, highly soluble derivative of sorbitol), you introduce steric hindrance that prevents the fumarate molecules from easily re-forming a crystal lattice. Meglumine fumarate maintains a clear, stable solution even at concentrations up to 4.8 M under cryogenic conditions[2].

Q2: I cannot change the API counter-ion for regulatory reasons. How can I increase the dissolution rate of standard sodium fumarate in cold water? A: This is a kinetic problem. You need to maximize the specific surface area and reduce interfacial tension. Employ solvent-assisted grinding (micronization) combined with a surfactant or polyol. Impregnating the crystalline powder with a trace amount of propylene glycol or polysorbate before introduction to cold water drastically improves wettability and prevents the formation of insoluble agglomerates[5][6].

Q3: Can cosolvents improve the absolute cold-water solubility of the sodium salt? A: Yes. Utilizing hydro-alcoholic solutions (e.g., water/ethanol or water/propylene glycol mixtures) alters the dielectric constant of the solvent system. This facilitates better solvation of the organic carbon backbone of the fumarate molecule, suppressing the nucleation rate at 4°C[1][3].

Section 3: Self-Validating Experimental Protocols

Protocol A: Thermodynamic Enhancement via Meglumine Complexation

Causality: Meglumine acts as a bulky counter-ion, lowering the lattice energy and preventing cold-temperature nucleation.

• Stoichiometric Mixing: Suspend 1 molar equivalent of fumaric acid in distilled water. Slowly add 2 molar equivalents of meglumine under continuous agitation until the solution clarifies (pH ~7.0)[2].

• Lyophilization: Freeze-dry the solution to isolate the meglumine fumarate co-crystal powder.

• Cold Reconstitution: Dissolve the resulting powder in 4°C water at the target concentration (up to 2.0 M).

• Self-Validation Step: Store the solution at 4°C for 48 hours. Measure the absorbance at 600 nm using a UV-Vis spectrophotometer. An absorbance of <0.05 confirms the absence of sub-visible nucleation, validating thermodynamic stability.

Protocol B: Kinetic Enhancement via Solvent-Assisted Grinding

Causality: Pre-wetting with a polyol reduces the contact angle between the cold water and the hydrophobic domains of the salt.

• Wetting: Combine 100g of sodium fumarate powder with 6.8g of an aqueous polyol solution (30% propylene glycol in water)[4].

• Milling: Process the mixture in a ball mill for 15 minutes until the powder passes through a 100 U.S. Standard mesh screen[6].

• Dissolution: Introduce the micronized, wetted powder into 4°C water under magnetic stirring (300 rpm).

• Self-Validation Step: Filter the solution through a 0.22 µm membrane after exactly 2 minutes of stirring. Titrate the filtrate with 0.1 N HCl. Recovery of >95% of the theoretical fumarate concentration validates the kinetic enhancement.

Section 4: Quantitative Solubility Profiles

The following table summarizes the operational solubility limits based on thermal and matrix conditions to help you select the right approach for your workflow.

Compound Formulation	Solvent System	Temp (°C)	Max Stable Concentration	Dissolution Kinetics
Fumaric Acid (Baseline)	100% Water	25°C	~0.7 g / 100 mL	Extremely Slow
Sodium Fumarate	100% Water	30°C	~22.0 g / 100 mL	Moderate
Sodium Fumarate	100% Water	4°C	< 5.0 g / 100 mL	Slow (Prone to scum)
Sodium Fumarate (Micronized)	Water + 10% Propylene Glycol	4°C	~12.0 g / 100 mL	Rapid (< 2 mins)
Meglumine Fumarate	100% Water	4°C	> 50.0 g / 100 mL (up to 4.8 M)	Rapid & Stable

Section 5: Workflow Visualization

Workflow for optimizing and validating sodium fumarate cold-water solubility.

References

• "Enhanced Solubility and Polarization of 13C-Fumarate with Meglumine Allows for In Vivo Detection of Gluconeogenic Metabolism in Kidneys" - National Institutes of Health (NIH). 2

• "Solubility of Fumaric Acid and Its Monosodium Salt" - ACS Publications.3

• "How to dissolve fumaric acid?" - Norbidar. 1

• "US4707366A - Method for increasing the rate of solubility of fumaric acid and compositions" - Google Patents. 4

• "US3580726A - Method of increasing solubility of food acidulents" - Google Patents. 5

• "US3169872A - Method of increasing the solubility rate of fumaric acid and compositions" - Google Patents. 6

Sources

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• 2. Enhanced Solubility and Polarization of 13C-Fumarate with Meglumine Allows for In Vivo Detection of Gluconeogenic Metabolism in Kidneys - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US4707366A - Method for increasing the rate of solubility of fumaric acid and compositions - Google Patents [patents.google.com]
• 5. US3580726A - Method of increasing solubility of food acidulents - Google Patents [patents.google.com]
• 6. US3169872A - Method of increasing the solubility rate of fumaric acid and compositions - Google Patents [patents.google.com]

preventing degradation of fumaric acid sodium salt during autoclaving

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the challenges and solutions associated with the autoclave sterilization of sodium fumarate solutions. Our focus is on maintaining the chemical integrity of the molecule by preventing degradation.

Introduction: The Challenge of Sterilizing Sodium Fumarate

Sodium fumarate, the sodium salt of fumaric acid, is a key component in various pharmaceutical formulations and cell culture media.[1] Its stability is generally robust; however, the high temperature and pressure conditions of autoclave sterilization can induce degradation, compromising the quality and efficacy of the final product.[2] The primary degradation pathway of concern is the isomerization of the trans-isomer, fumarate, to its less thermodynamically stable cis-isomer, maleate.[3][4] This conversion can alter the biological and chemical properties of the solution. A secondary degradation pathway can involve hydration to form malic acid, particularly at elevated temperatures.[5][6][7]

This technical guide will walk you through understanding these degradation pathways, troubleshooting common issues, and implementing preventative strategies to ensure the stability of your sodium fumarate solutions during autoclaving.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary signs of sodium fumarate degradation after autoclaving?

A: The most immediate, though not always visually apparent, sign is a shift in the chemical profile of your solution. The key indicators to monitor are:

• Formation of Maleic Acid: The most common degradation product is maleic acid, the cis-isomer of fumaric acid.[3][4][8] Its presence indicates that the high heat and pressure of the autoclave have provided sufficient energy to overcome the activation barrier for isomerization.

• Formation of Malic Acid: Under certain conditions, fumaric acid can be hydrated to form malic acid.[5][6][7]

• pH Shift: The pKa values of fumaric acid and its degradation products (maleic and malic acids) differ. A significant conversion can lead to a measurable shift in the pH of your final solution. Maleic acid is a stronger acid than fumaric acid.[9]

• Precipitation or Cloudiness: While sodium fumarate is soluble in water, significant chemical changes or interactions with other components in complex media could potentially lead to the formation of insoluble byproducts.[1]

Q2: My autoclaved sodium fumarate solution shows the presence of maleic acid. What caused this?

A: The conversion of fumarate to maleate is primarily driven by the energy input from the autoclaving process.[3][4][8] Several factors can exacerbate this issue:

• Excessive Heat/Time: Standard autoclave cycles of 121°C for 15-20 minutes are often sufficient for sterilization but can be harsh on heat-labile or sensitive compounds.[10][11] Exceeding these parameters significantly increases the risk of isomerization.

• Solution pH: The stability of fumarate is pH-dependent. While research on the direct effect of pH on thermal isomerization is specific to the overall formulation, a non-optimal pH can create a less stable environment for the molecule.

• Presence of Catalytic Agents: Certain metal ions or other reactive species in your formulation could potentially catalyze the isomerization process, although this is less common.

Q3: Can I use a lower autoclave temperature to prevent degradation?

A: Yes, this is a highly recommended strategy for heat-sensitive materials.[10][12] Specialized autoclave cycles, sometimes referred to as "low-temperature" or "isothermal" cycles, can be employed.[12] These cycles use lower temperatures (e.g., 115°C) for a longer duration to achieve sterility while minimizing thermal stress on the components.[10] It is crucial to validate that these modified cycles achieve the desired level of sterility for your specific application.

Q4: Are there any formulation strategies to protect sodium fumarate during autoclaving?

A: Absolutely. Formulating for stability is a key preventative measure. Consider the following:

• pH Optimization: Buffering the solution to a pH where sodium fumarate exhibits maximum stability can be beneficial. The optimal pH will depend on the overall composition of your solution.

• Inclusion of Stabilizers: The addition of thermal stabilizers can help protect sensitive molecules.[13][14][15] For example, certain polyols or antioxidants may mitigate degradation pathways. However, any additive must be tested for compatibility with all components of your formulation and its suitability for the final application.

• Control of Water Content: While you are autoclaving an aqueous solution, understanding the hydration and hydrolysis potential is important. In some contexts, minimizing excess water where possible in the initial formulation stages can be a consideration.[16]

Visualizing the Degradation Pathway and Prevention Workflow

The following diagrams illustrate the primary degradation pathway of sodium fumarate during autoclaving and a recommended workflow for troubleshooting and prevention.

Caption: Primary degradation pathways of sodium fumarate during autoclaving.

Caption: Troubleshooting and prevention workflow for sodium fumarate degradation.

Quantitative Data & Recommended Parameters

The following tables provide a summary of key data points and recommended starting parameters for your experiments.

Table 1: Physicochemical Properties of Fumaric and Maleic Acid

Property	Fumaric Acid (trans-isomer)	Maleic Acid (cis-isomer)	Reference(s)
Melting Point	287 °C (sublimes)	135 °C	[3][17][18]
Water Solubility (25°C)	0.7 g / 100 mL	78.8 g / 100 mL	[19]
Acidity (pKa1)	~3.03	~1.9	[9]
Thermodynamic Stability	More Stable	Less Stable	[3][4]

Table 2: Recommended Autoclave Cycles for Heat-Sensitive Solutions

Cycle Type	Temperature (°C)	Exposure Time (minutes)	Pressure (psi)	Notes	Reference(s)
Standard Cycle	121	15 - 20	~15	Suitable for robust solutions. Higher risk for sensitive compounds.	[10][11]
Low-Temp Cycle	115	30 - 45	~10-12	Recommended for heat-labile materials. Sterility validation is critical.	[10]
Flash Cycle (IUSS)	132-134	3 - 10	~28-30	For immediate use, not for storage. High thermal stress.	[10]

Experimental Protocols

Protocol 1: Quantification of Fumarate and Maleate by HPLC

This protocol provides a general framework for the analysis of sodium fumarate and its primary degradation product, maleic acid, using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the concentration of sodium fumarate and maleic acid in a solution post-autoclaving.

Materials:

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: Phosphate buffer (pH adjusted to ~3.0 with phosphoric acid) and methanol/acetonitrile.[20]

• Fumaric acid and maleic acid analytical standards

• Your autoclaved sodium fumarate solution

• 0.45 µm syringe filters

Methodology:

• Preparation of Standards:

  • Prepare stock solutions of fumaric acid and maleic acid in a suitable solvent (e.g., water or mobile phase).

  • Create a series of calibration standards by diluting the stock solutions to cover the expected concentration range in your samples.

• Sample Preparation:

  • Dilute a sample of your autoclaved solution with the mobile phase to a concentration that falls within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase (250 x 4.6 mm, 5 µm)

  • Mobile Phase: 75:25 (v/v) pH 3.4 phosphate buffer:methanol[20]

  • Flow Rate: 1.0 mL/min[20]

  • Detection Wavelength: 210 nm[20]

  • Injection Volume: 10 µL[20]

  • Column Temperature: 40°C[20]

• Analysis:

  • Inject the standards and samples onto the HPLC system.

  • Identify the peaks for fumaric acid and maleic acid based on the retention times of the standards.

  • Quantify the concentration of each compound in your samples by comparing the peak areas to the calibration curve.

Protocol 2: Evaluating the Impact of a Modified Autoclave Cycle

Objective: To determine if a lower temperature autoclave cycle can reduce the degradation of sodium fumarate while maintaining sterility.

Materials:

• Your sodium fumarate solution

• Autoclave with programmable cycles

• Sterility indicators (biological or chemical)

• HPLC system for analysis (as per Protocol 1)

Methodology:

• Prepare Samples:

  • Divide your sodium fumarate solution into two sets of aliquots.

• Autoclave Cycles:

  • Set 1 (Control): Autoclave using your standard cycle (e.g., 121°C for 15 minutes).[10][11]

  • Set 2 (Test): Autoclave using a modified, lower temperature cycle (e.g., 115°C for 30 minutes).[10]

  • Include a sterility indicator in each autoclave run to verify the effectiveness of the cycle.

• Post-Autoclave Analysis:

  • Check the sterility indicators to confirm successful sterilization for both cycles.

  • Analyze samples from both sets using HPLC (Protocol 1) to quantify the amount of maleic acid formed.

• Evaluation:

  • Compare the levels of maleic acid in the control and test groups. A significant reduction in maleic acid in the test group indicates that the modified cycle is effective at preventing degradation.

  • Ensure that the modified cycle has been validated for sterility for your specific container and load configuration.

References

• The complete guide to autoclave sterilization cycles. (n.d.). RAYPA. Retrieved from [Link]

• Krebs, H. A., Smyth, D. H., & Evans, E. A., Jr. (1940). Determination of fumarate and malate in animal tissues. Biochemical Journal, 34(7-8), 1041–1046.

• Autoclave Sterilization: Cycle Selection, Validation & Tips. (n.d.). Tuttnauer. Retrieved from [Link]

• Autoclave Sterilization. (n.d.). Barrick Lab. Retrieved from [Link]

• Fumaric Acid. (n.d.). PubChem. Retrieved from [Link]

• Stability indicating RP-HPLC assay method for estimation of dimethyl fumarate in bulk and capsules. (2016). ResearchGate. Retrieved from [Link]

• Characterization, thermal stability and thermal decomposition of light trivalent lanthanide fumarates, as well as, the thermal behaviour of fumaric acid and its sodium salt in air atmosphere. (2016). ResearchGate. Retrieved from [Link]

• Quantification of fumarate and investigation of endogenous and exogenous fumarate stability in rat plasma by LC-MS/MS. (2016). PubMed. Retrieved from [Link]

• Process for sterilizing heat-labile material. (1992). Google Patents.

• How does fumaric acid contribute to the stability of vonoprazan in the tablet formulation? (2025). Pharmapproach. Retrieved from [Link]

• Determination of fumaric and maleic acids with stacking analytes by transient moving chemical reaction boundary method in capillary electrophoresis. (2011). PubMed. Retrieved from [Link]

• TG/DSC curves of fumaric acid from room temperature to 300 °C at... (n.d.). ResearchGate. Retrieved from [Link]

• Everything About Autoclaves. (n.d.). Consolidated Sterilizer Systems. Retrieved from [Link]

• Production of fumaric acid from L-malic acid by solvent engineering using a recombinant thermostable fumarase from Thermus thermophilus HB8. (2015). PubMed. Retrieved from [Link]

• The photochemical isomerization of maleic to fumaric acid: an undergraduate organic chemistry experiment. (n.d.). Academia.edu. Retrieved from [Link]

• Maleic vs Fumaric Acid: Acidity Explained. (n.d.). Scribd. Retrieved from [Link]

• Process for production of fumaric acid by isomerization of maleic acid. (2000). Google Patents.
• Cis-trans isomerization of maleic acid to fumaric acid under pressure. (1952). The Review of Physical Chemistry of Japan, 22(1), 21-26.
• Separation of Fumaric and Maleic Acid Crystals from the Industrial Wastewater of Maleic Anhydride Production. (2022). Macedonian Journal of Chemistry and Chemical Engineering, 41(2), 221-226.

• SODIUM FUMARATE. (2002). FAO. Retrieved from [Link]

• Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization. (2019). ACS Omega, 4(5), 8879–8886.
• Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to hydrolysis. (2022). Macedonian Pharmaceutical Bulletin, 68(Suppl 1), 83-84.

• Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization. (2019). PMC. Retrieved from [Link]

• Isomerization of Dimethyl Maleate. (n.d.). Scribd. Retrieved from [Link]

• SODIUM FUMARATE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Novel Gastroprotective and Thermostable Cocrystal of Dimethyl Fumarate: Its Preparation, Characterization, and In Vitro and In Vivo Evaluation. (2021). PMC. Retrieved from [Link]

• Sodium fumarate. (n.d.). Wikipedia. Retrieved from [Link]

• High-Performance Heat Stabilizer. (n.d.). GO YEN CHEMICAL INDUSTRIAL CO LTD. Retrieved from [Link]

• Quantitative determination of sodium stearyl fumarate in a tablet formulation from continuous manufacturing using a high pH reversed phase HPLC method. (2019). ResearchGate. Retrieved from [Link]

• SODIUM FUMARATE. (2008). Gelest, Inc. Retrieved from [Link]

• FORMULATION DEVELOPMENT STRATEGIES FOR ORAL EXTENDED RELEASE DOSAGE FORMS. (2011). Mahidol University. Retrieved from [Link]

• Mix Metal Thermal Stabilizer from Palm Fatty Acid Distillate. (2023). Journal of Integrated Processing and Industrial Science, 1(2), 43-48.

• Heat sterilization of thermally labile solutions. (2026). ResearchGate. Retrieved from [Link]

• Degradation caused by incompatibility between sodium stearyl fumarate (PRUV) and AZD7986 in the drug product. (2018). PubMed. Retrieved from [Link]

• Study of the issues of maintaining stability of poloxamer-based systems during autoclaving. (2022). Journal of Pharmaceutical and Applied Chemistry, 8(3), 112-119.

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• 5. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of fumaric acid from L-malic acid by solvent engineering using a recombinant thermostable fumarase from Thermus thermophilus HB8 - PubMed [pubmed.ncbi.nlm.nih.gov]
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fumaric acid sodium salt storage conditions to prevent crystallization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals manage the physicochemical behaviors of fumaric acid sodium salt (disodium fumarate).

Disodium fumarate is widely used as a buffering agent and a protein stabilizer to prevent the dilution of target proteins during filtration recovery flushes[1][2]. However, its unique solubility profile makes it susceptible to crystallization under specific environmental conditions. This guide bridges the gap between thermodynamic theory and benchtop reality, providing you with the mechanistic understanding needed to prevent and troubleshoot crystallization issues.

Part 1: Quantitative Solubility Dynamics

To prevent crystallization, you must first understand the thermodynamic limits of your buffer. The solubility of fumarate species is heavily dictated by pH, temperature, and the dielectric constant of the solvent system.

Table 1: Physicochemical Properties and Solubility Limits of Fumarate Species

Fumarate Species	Optimal pH Range	Max Aqueous Solubility	Temperature Dependence	Effect of Ethanol (Co-solvent)
Fumaric Acid	< 3.7	~5 - 10 g/L	Solubility increases with heating	Slightly increases solubility
Sodium Hydrogen Fumarate	3.7 - 5.5	Moderate	Solubility increases with heating	Decreases solubility
Disodium Fumarate	> 5.5	228 g/L (at 25°C)	Crystallizes below 5°C	Significantly decreases solubility

Data synthesized from ACS solubility models and chemical property databases[3][4].

Part 2: Troubleshooting Guides & FAQs

Q: Why did my 0.5 M disodium fumarate buffer crystallize overnight in the 4°C cold room? A: This is a classic case of temperature-induced supersaturation. Disodium fumarate (CAS 17013-01-3) is highly soluble at room temperature, reaching up to 228 g/L[4]. However, its solubility curve drops sharply at low temperatures. When saturated or near-saturated solutions are exposed to temperatures below 5°C, the thermodynamic equilibrium shifts, leading to spontaneous nucleation and crystallization of the sodium salt. Resolution: Warm the solution to room temperature (25°C) and gently agitate. The crystals will fully redissolve without compromising the buffer's chemical integrity. For long-term storage, keep high-concentration stocks at 15–25°C.

Q: I added ethanol during a protein recovery flush, and the disodium fumarate instantly precipitated. What is the mechanism behind this? A: This is a solvent-induced precipitation driven by a shift in the dielectric constant. Ethanol is significantly less polar than water. When introduced into the buffer, it lowers the overall polarity of the solvent system. Because disodium fumarate is a highly polar ionic salt, its solubility decreases dramatically in the less polar environment, forcing it out of solution[3]. Resolution: If organic solvents are required for your downstream workflow, you must proportionally dilute the fumarate buffer prior to solvent addition to keep the salt below its new, lowered saturation threshold.

Q: My bulk solid disodium fumarate has formed hard clumps in the container. Is it degraded? A: It is likely not degraded, but it has been compromised by moisture. Disodium fumarate is highly hygroscopic[2][4]. When exposed to ambient humidity, the powder absorbs water from the air, leading to localized micro-dissolution. As temperatures fluctuate, this moisture evaporates, causing the salt to recrystallize into hard cakes. Resolution: Bulk material must be stored below 30°C in tightly sealed, well-ventilated containers, ideally within a desiccator to maintain chemical integrity[1][4].

Part 3: Experimental Protocols

Self-Validating Protocol: Preparation of a Crystallization-Resistant Disodium Fumarate Buffer (pH 7.4)

Context: This protocol ensures a stable formulation that resists cold-shock crystallization during standard pharmaceutical workflows.

Step 1: Calculate and Weigh Determine the required mass for a 0.2 M solution. This concentration is deliberately chosen as it sits well below the 228 g/L saturation limit, providing a thermodynamic safety margin against ambient temperature fluctuations[4]. Weigh the hygroscopic powder rapidly to minimize moisture absorption.

Step 2: Dissolution Add the powder to 80% of the final target volume of ultrapure water (18.2 MΩ·cm) at room temperature (20–25°C). Stir continuously until the solution is optically clear.

Step 3: pH Verification and Adjustment (Critical Step) Measure the pH. It should naturally fall between 7.0 and 8.0[4]. If adjustment is needed, use dilute NaOH. Causality Check: Never allow the pH to drop below 5.5 during adjustment. Doing so triggers the protonation of the disodium salt into sodium hydrogen fumarate, which has a significantly lower solubility and will spontaneously precipitate[3].

Step 4: Filtration Bring the solution to the final volume and filter through a 0.22 µm PES membrane. This removes undissolved micro-particulates that act as nucleation sites for premature crystallization.

Step 5: Self-Validation (Cold-Shock Test) Aliquot 5 mL of the filtered buffer into a sterile tube and place it in a 4°C refrigerator for 24 hours.

• Pass: The solution remains optically clear. The bulk buffer is validated for standard laboratory use.

• Fail: Turbidity or microcrystals appear. Your bulk concentration is too close to the saturation threshold for your specific ambient conditions and must be diluted before use.

Step 6: Storage Store the validated bulk buffer at room temperature (15–25°C), strictly below 30°C[1][2].

Part 4: Diagnostic Workflow

Use the following decision tree to rapidly diagnose and resolve crystallization issues at the bench.

Troubleshooting workflow for diagnosing and resolving sodium fumarate crystallization.

References

• "Baypure® - ANIQ" - Asociación Nacional de la Industria Química. Available at: [Link]

• "Solubility of Fumaric Acid and Its Monosodium Salt" - ACS Publications. Available at:[Link]

• "Cas 17013-01-3,Disodium fumarate" - LookChem. Available at: [Link]

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• 2. lookchem.com [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [wap.guidechem.com]

resolving baseline noise in fumaric acid sodium salt HPLC chromatography

The Application Scientist’s Desk: Troubleshooting Fumaric Acid Sodium Salt HPLC Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with baseline noise, drift, and poor peak shapes when analyzing organic acids. Fumaric acid, particularly in its sodium salt form, presents a unique intersection of optical and thermodynamic challenges in High-Performance Liquid Chromatography (HPLC).

This guide is designed to move beyond basic troubleshooting. We will explore the mechanistic causality behind baseline instability and provide self-validating protocols to ensure your analytical methods are robust, reproducible, and scientifically sound.

Part 1: Diagnostic Q&A – The Causality of Baseline Noise

Q1: Why does my baseline look like a sawtooth or exhibit high-frequency noise when analyzing fumaric acid at 205–210 nm? The Causality: Fumaric acid is a small dicarboxylic acid. Because it lacks a large chromophore, analysts typically default to the low UV range (205–210 nm) to detect the absorbance of its carboxyl groups. However, at wavelengths below 220 nm, you are operating at the optical edge of most solvents. Minor impurities, dissolved oxygen, and the mobile phase itself absorb heavily in this region, lowering the amount of light reaching the photodiode[1]. When light transmittance drops, the detector's electronics amplify the signal to compensate, which proportionally amplifies the background noise[1]. The Solution: Capitalize on fumaric acid’s chemical structure. Unlike succinic or malic acid, fumaric acid possesses a conjugated double bond (an α,β -unsaturated carbonyl system). This extends its absorption band. By shifting your detection wavelength to 235 nm, you bypass the steep solvent cut-off curve[2]. While the absolute absorbance of fumaric acid is slightly lower at 235 nm, the background noise drops exponentially, resulting in a vastly superior Signal-to-Noise Ratio (SNR) and a smoother baseline[2].

Q2: I am analyzing the sodium salt of fumaric acid. My baseline drifts significantly, and the peak elutes near the void volume. What is happening? The Causality: Sodium fumarate dissociates entirely in aqueous solutions into Na+ and fumarate anions. On a standard reversed-phase C18 column, highly polar, charged anions have virtually no retention. When the unbuffered sample plug hits the column, it causes a localized pH shock and a refractive index disturbance that manifests as a massive baseline disruption or "ghost peak"[3]. The Solution: You must force the fumarate anion back into its neutral, protonated state (fumaric acid) via ion suppression. Because the pKa values of fumaric acid are ~3.03 and 4.44, your mobile phase must be buffered to at least pH 2.0. However, do not use Trifluoroacetic Acid (TFA) . TFA absorbs heavily at low UV wavelengths and will cause severe baseline drift[1]. Instead, use 0.1% Phosphoric Acid ( H3​PO4​ ) or 0.005 N Sulfuric Acid, which are highly transparent at low UV and provide excellent buffering capacity[1].

Q3: How can I adjust my Diode Array Detector (DAD) settings to mathematically resolve the baseline noise without losing the fumaric acid signal? The Causality: Baseline noise is inversely proportional to the amount of light falling on the photodiodes[1]. Furthermore, raw data acquisition rates dictate how well the detector models random optical variations[4]. The Solution:

• Increase Slit Width: Widen the slit from 1 nm to 4 nm or 8 nm. This allows more light to hit the photodiodes, mathematically averaging out the optical noise[1].

• Optimize the Time Constant (Response Time): The time constant acts as an electronic filter. Increasing it (e.g., from 0.1s to 1.0s) smooths out high-frequency noise[4]. However, ensure your data acquisition rate still captures 20–25 data points across the fumaric acid peak to prevent peak broadening[1].

Part 2: Quantitative Data – Mobile Phase Selection

To prevent baseline noise, solvent selection is just as critical as detector settings. The table below summarizes the optical properties of common mobile phase components and their viability for fumaric acid analysis.

Solvent / Additive	UV Cut-off (nm)	Impact on Fumaric Acid Baseline (at 210 nm)	Recommendation for this Assay
Methanol (MeOH)	205 nm	High noise; absorbs near detection wavelength	Avoid for low-UV organic acids
Acetonitrile (ACN)	190 nm	Low noise; highly transparent	Preferred organic modifier
Trifluoroacetic Acid (0.1%)	210 nm	Severe baseline drift during gradients	Do not use
Phosphoric Acid (0.1%)	< 195 nm	Minimal interference; excellent buffering	Optimal acidic modifier
Formic Acid (0.1%)	210 nm	High background noise	Avoid with UV detection

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, an analytical protocol must prove its own validity before samples are run. The following step-by-step methodology incorporates a System Suitability Test (SST) to guarantee baseline stability for fumaric acid sodium salt.

Optimized Isocratic HPLC Protocol for Fumaric Acid Sodium Salt

• Step 1: Mobile Phase Preparation. Prepare an aqueous mobile phase of 0.1% Phosphoric Acid ( H3​PO4​ ) in HPLC-grade water. If an organic modifier is needed to wash the column, use Acetonitrile (not Methanol)[1].

• Step 2: Stringent Degassing. Vacuum filter the mobile phase through a 0.22 µm membrane, followed by 15 minutes of ultrasonic degassing. Causality: Dissolved oxygen absorbs heavily below 220 nm and out-gasses in the flow cell, causing baseline spikes[1].

• Step 3: Column Equilibration. Install an aqueous-stable C18 column (e.g., C18-AQ) to prevent phase collapse in highly aqueous conditions. Equilibrate at a flow rate of 0.8 mL/min until system pressure stabilizes ( Δ < 1%).

• Step 4: Detector Configuration. Set the UV detection wavelength to 235 nm[2]. Set the detector slit width to 4 nm and the time constant to 1.0 seconds[1].

• Step 5: System Suitability Test (SST) & Self-Validation.

  • Action: Inject a blank (mobile phase).

  • Validation Criteria: The baseline drift must be < 0.1 mAU/min over 15 minutes, and peak-to-peak noise must be < 0.05 mAU . Do not proceed to sample injection until the system passes this self-validation check.

Part 4: Troubleshooting Workflow Visualization

Follow this logical pathway to systematically eliminate baseline noise in your assay.

Workflow for diagnosing and resolving HPLC baseline noise in fumaric acid analysis.

References

• Validation of a routine HPLC method for added fumaric acid determination in wines Source: BIO Web of Conferences URL
• HPLC Diagnostic Skills Vol I – Noisy Baselines Source: Element Lab Solutions URL
• HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection Source: Thermo Fisher Scientific URL
• Understanding Baseline Drift and Noise in HPLC: Common Causes and Solutions Source: UV Tech URL

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Validation of a routine HPLC method for added fumaric acid determination in wines | BIO Web of Conferences [bio-conferences.org]
• 3. Understanding Baseline Drift and Noise in HPLC: Common Causes and Solutions-UVTech – High-Performance Chromatography Instruments & Lab Solutions [uvtech-cc.com]
• 4. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]

Technical Support Center: Optimizing Sodium Fumarate Extraction Yield from Biological Samples

Welcome to the Downstream Processing Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when extracting and purifying fumaric acid sodium salt (sodium fumarate) from complex biological matrices, such as Rhizopus or Saccharomyces fermentation broths.

Directly isolating sodium fumarate from raw broth is highly inefficient. Because sodium fumarate is extremely soluble in water[1], it cannot be easily crystallized out of a matrix heavily contaminated with residual sugars and competing organic acids. Therefore, field-proven downstream workflows rely on a phase-shift strategy : converting the soluble salt into its protonated acid form for selective solid-phase extraction, purifying it, and then performing a controlled reversion to the high-purity sodium salt[2][3].

I. Visualizing the Phase-Shift Extraction Workflow

Workflow for the extraction and conversion of fermentation-derived fumaric acid to sodium fumarate.

II. Validated Step-by-Step Extraction Methodologies

Every protocol below is designed as a self-validating system, ensuring that you can analytically confirm the success of each step before proceeding.

Protocol A: Broth Clarification and Acidification

• Biomass Separation: Centrifuge the fermentation broth at 6,000 × g for 20 minutes to pellet the fungal mycelia. Filter the supernatant through a 0.45 µm membrane.

• Acidification: Slowly titrate the cell-free broth with 6 M HCl until the pH drops below 2.0.

  • Causality: Fumaric acid has pKa values of 3.03 and 4.44[4]. Dropping the pH below 2.0 ensures complete protonation. This minimizes its aqueous solubility and maximizes the hydrophobic interactions required for the subsequent activated carbon adsorption[3][5].

  • Validation Checkpoint: The solution should become visibly turbid as the protonated fumaric acid approaches its solubility limit (approx. 7 g/kg at 25°C)[4].

Protocol B: Activated Carbon Adsorption & Desorption

• Column Loading: Pass the acidified broth through a fixed-bed column packed with activated carbon at a flow rate of 1-2 bed volumes (BV) per hour.

  • Causality: Activated carbon exhibits a high adsorption capacity for protonated fumaric acid (~200 mg/g) at pH < 2, providing excellent selectivity over highly polar impurities like glucose[3][5].

• Washing: Flush the column with 2 BV of acidified deionized water (pH 2.0) to wash away unbound hydrophilic contaminants.

• Desorption: Elute the column using 100% acetone.

  • Causality: Acetone effectively disrupts the hydrophobic interactions between the carbon matrix and the fumaric acid, achieving near-complete desorption[5].

• Evaporation: Heat the eluate to 70°C under a gentle vacuum.

  • Validation Checkpoint: Complete evaporation of acetone yields a white, purified fumaric acid powder. HPLC analysis (UV at 210 nm) should confirm a purity of >95%[3].

Protocol C: Conversion to High-Purity Sodium Fumarate

• Resuspension: Suspend the purified fumaric acid powder in a minimal volume of deionized water.

• Neutralization: Titrate the suspension with 1 M NaOH or Na2CO3 under continuous stirring until the pH stabilizes at 7.2 - 7.4.

  • Causality: This base-catalyzed reaction converts the sparingly soluble fumaric acid back into the highly soluble sodium fumarate salt[1].

• Recovery: Freeze-dry (lyophilize) the neutralized solution to recover the solid sodium fumarate salt.

  • Validation Checkpoint: The final powder should dissolve instantly and completely in water at room temperature, confirming the successful formation of the sodium salt.

III. Troubleshooting Guide & FAQs

Q1: My fermentation broth becomes highly viscous during the production phase, trapping cells and ruining my extraction yield. What is happening? A: This is a classic symptom of using calcium carbonate (CaCO3) as the neutralizing agent during fermentation. CaCO3 reacts with produced fumaric acid to form calcium fumarate, which has a very low aqueous solubility (approx. 21 g/L at 30°C)[4]. As it precipitates, it drastically increases broth viscosity and physically entraps the biomass. Solution: Switch your upstream neutralization agent to sodium carbonate (Na2CO3) or sodium hydroxide (NaOH). This forms sodium fumarate in situ, which remains highly soluble in the aqueous phase, preventing viscosity spikes and simplifying downstream filtration[2].

Q2: My activated carbon column is showing poor dynamic binding capacity (<50 mg/g). How can I optimize this? A: Binding capacity is strictly pH-dependent. If the pH of your loading broth is above 3.0, a significant fraction of the fumaric acid remains ionized (as fumarate). Ionized molecules are highly polar and exhibit poor affinity for the hydrophobic surface of activated carbon. Solution: Ensure the broth is strictly acidified to pH < 2.0 prior to loading. Under these conditions, capacities of ~200 mg/g can be consistently achieved[3].

Q3: I am detecting high levels of malic acid in my final sodium fumarate product. How do I improve selectivity? A: Malic acid is a common TCA cycle byproduct. While activated carbon naturally favors fumaric acid over malic acid due to the latter's higher hydrophilicity (caused by an extra hydroxyl group), overloading the column or using a weak desorbent gradient can cause co-elution. Solution: Implement a "water sweeping" step post-desorption. Washing the crystallized intermediate with cold water successfully increases the final purity of the recovered fumaric acid to ~98% by selectively dissolving and washing away the more soluble malic acid impurities[3].

IV. Quantitative Performance Data

The following table summarizes the critical parameters required to maintain the thermodynamic and chemical gradients necessary for high-yield recovery:

Process Phase	Critical Parameter	Target Value	Mechanistic Rationale	Expected Outcome
Upstream Neutralization	Base Selection	Na2CO3 / NaOH	Maintains product as soluble sodium fumarate, preventing precipitation and viscosity[2].	Liquid, easily filterable broth
Acidification	Broth pH	< 2.0	Fully protonates fumarate to fumaric acid (pKa 3.03, 4.44) for solid-phase adsorption[4].	> 95% binding readiness
Adsorption	Sorbent Capacity	~200 mg/g	Captures fumaric acid selectively over glucose/malic acid via hydrophobic interactions[3].	~100% capture of loaded target
Desorption	Evaporation Temp	70°C	Evaporates acetone efficiently for solvent recycling and pure product recovery[3].	93% Total Recovery Yield[3]
Polishing	Final Purity	~98%	Post-desorption water sweeping removes residual hydrophilic contaminants[3].	98% Analytical Purity[3]

V. References

• Fumaric Acid Production: A Biorefinery Perspective - MDPI - 2

• Fumaric Acid Recovery and Purification from Fermentation Broth by Activated Carbon Adsorption Followed with Desorption by Acetone - ACS Publications - 3

• Fumaric acid production by fermentation - NIH / PMC - 4

• Rapid hyperpolarization and purification of the metabolite fumarate in aqueous solution - PNAS - 1

Sources

• 1. pnas.org [pnas.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fumaric acid production by fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fumaric Acid Recovery and Purification from Fermentation Broth by Activated Carbon Adsorption Followed with Desorption by Acetone [agris.fao.org]

Reference Data & Comparative Studies

Fumaric Acid Esters in Neuroprotection: Dimethyl Fumarate vs. Sodium Fumarate

As neuroprotection research shifts from broad-spectrum antioxidants to targeted metabolic and transcriptional modulators, fumaric acid derivatives have emerged as cornerstone therapeutics. However, a critical pitfall in experimental design is treating Dimethyl Fumarate (DMF) and Fumaric Acid Sodium Salt (Sodium Fumarate) as interchangeable.

As an Application Scientist, I frequently observe researchers applying DMF in acute hypoxia models or sodium fumarate in neuroinflammation assays, leading to artefactual data. While both originate from the same structural backbone, their chemical properties dictate entirely divergent mechanisms of action. This guide objectively compares their pharmacodynamics, provides quantitative benchmarks, and outlines self-validating protocols to ensure rigorous experimental design.

Mechanistic Divergence: The Causality Behind the Chemistry

To design a robust assay, one must understand why these molecules behave differently at the cellular level.

Dimethyl Fumarate (DMF): The Electrophilic Prodrug

DMF is an α,β-unsaturated carboxylic acid ester. This esterification renders it highly lipophilic (easily crossing the blood-brain barrier and cell membranes) and, critically, electrophilic .

• The Mechanism: DMF exerts its neuroprotective effects primarily through S-alkylation. It undergoes a Michael-type addition with cysteine residues on Keap1, inducing a conformational change that releases the transcription factor Nrf2[1].

• The Consequence: Nrf2 translocates to the nucleus to bind the Antioxidant Response Element (ARE), driving the expression of cytoprotective genes like HO-1 and NQO1[2]. Because DMF is an electrophile, its initial entry into the cell causes a transient depletion of intracellular glutathione (GSH) before the adaptive antioxidant response kicks in[2].

Sodium Fumarate: The Metabolic Substrate

Sodium fumarate is the highly polar, non-electrophilic sodium salt of fumaric acid. Lacking the methyl ester groups, it cannot readily cross lipid bilayers via passive diffusion, nor does it act as a Michael acceptor to alkylate Keap1.

• The Mechanism: It enters cells via specific dicarboxylate transporters and directly feeds into the mitochondrial Tricarboxylic Acid (TCA) cycle.

• The Consequence: In models of acute ischemia or hypoxia, where oxygen-dependent oxidative phosphorylation collapses, sodium fumarate acts as a metabolic rescue agent. It provides an alternative source of high-energy compounds, preserves ATP levels, and modulates HIF1α signaling to prevent apoptosis without directly relying on ROS-driven pathways[3].

Visualizing the Pathways

Fig 1. Divergent neuroprotective signaling pathways of Dimethyl Fumarate vs. Sodium Fumarate.

Quantitative Data & Pharmacodynamic Comparison

To select the correct agent for your specific neurodegenerative model, refer to the following benchmarked parameters derived from validated in vitro and in vivo studies[2],[4],[3].

Parameter	Dimethyl Fumarate (DMF)	Sodium Fumarate
Chemical Nature	Lipophilic, Electrophilic Prodrug	Polar, Non-electrophilic Salt
Primary Target	Keap1/Nrf2 Axis, HCAR2 Receptor	TCA Cycle, HIF1α
In Vitro Working Conc.	5 µM – 20 µM (High toxicity at >50 µM)	1 mM – 5 mM (Well-tolerated at high doses)
Impact on Intracellular GSH	Biphasic: Initial depletion (0-4h), followed by robust upregulation (12-24h)	Stable: No direct depletion; supports redox via NADH/NADPH generation
Optimal Disease Model	Chronic Neuroinflammation (MS, Alzheimer's)	Acute Ischemic Stroke, Hypoxia-Reperfusion
Clinical Analogue	Tecfidera® (FDA Approved for MS)	Conox® / Antihypoxant Infusions

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. Below are step-by-step methodologies engineered with built-in validation checkpoints to ensure data integrity.

Protocol A: Assessing DMF-Mediated Nrf2 Target Engagement in Neurons

Causality & Rationale: Because DMF is an electrophile, it must react with thiols to function. Measuring Nrf2 translocation without confirming the initial GSH drop misses the mechanistic validation of Michael addition[2].

Step-by-Step Methodology:

• Cell Seeding & Viability Control: Seed SH-SY5Y neuroblastoma cells or primary cortical neurons at 2×105 cells/well. Validation Checkpoint: Run a parallel MTT assay treating cells with 10 µM DMF for 24h to confirm the chosen concentration is sub-lethal.

• Kinetic GSH Measurement: Treat cells with 10 µM DMF. Lyse subsets of cells at 2h and 24h post-treatment. Quantify total GSH using a luminescence-based GSH assay.

  • Validation Checkpoint: You must observe a significant drop in GSH at 2h (confirming electrophilic reactivity) and a rebound above baseline at 24h (confirming ARE-driven GCLC transcription). If the 2h drop is absent, your DMF stock is likely hydrolyzed or inactive.

• Subcellular Fractionation: At 6h post-treatment, lyse cells and separate nuclear and cytosolic fractions using a hypotonic buffer and centrifugation (10,000 x g).

• Immunoblotting: Run lysates on an SDS-PAGE gel. Probe for Nrf2 (Target), Lamin B1 (Nuclear loading control), and GAPDH (Cytosolic loading control).

  • Validation Checkpoint: The absence of GAPDH in the nuclear fraction validates the purity of your fractionation, ensuring the Nrf2 signal is genuinely translocated.

Protocol B: Evaluating Sodium Fumarate Rescue in Acute Hypoxia

Causality & Rationale: To test a metabolic substrate, you need a rapid, severe hypoxia model. Standard hypoxia chambers take hours to deplete dissolved oxygen, allowing cells to adapt. , perfectly mimicking the acute onset of an ischemic stroke[3].

Step-by-Step Methodology:

• Model Induction: Culture MDCK or neuronal cells in glucose-free media. Add 5 mM Sodium Dithionite to the media to instantly scavenge dissolved O2​ .

  • Validation Checkpoint: Use a Clark-type oxygen electrode or a hypoxia-sensitive fluorescent probe (e.g., pimonidazole) to confirm O2​ levels drop to <1% within 5 minutes.

• Treatment: Concurrently treat the experimental group with 5 mM Sodium Fumarate.

• Metabolic Readout: After 120 minutes of hypoxia, assess mitochondrial membrane potential using JC-1 dye and quantify intracellular ATP via a luciferase assay.

  • Validation Checkpoint: The vehicle-treated hypoxia control must show a >70% drop in ATP. If it does not, the hypoxia model failed.

• Specificity Control: In a parallel Sodium Fumarate-treated well, add 5 mM 2-Deoxyglucose (2-DG) to block glycolysis.

  • Validation Checkpoint: If ATP levels remain rescued despite 2-DG, it proves the cytoprotective effect of Sodium Fumarate is strictly mitochondrially/TCA derived, validating its specific mechanism of action.

Strategic Recommendations for Drug Development

• Choose Dimethyl Fumarate when modeling chronic, immune-mediated neurodegenerative diseases (e.g., Multiple Sclerosis, Alzheimer's Disease)[5]. Its ability to cross the BBB and induce a long-term, adaptive phenotypic switch in microglia (via HCAR2) and neurons (via Nrf2) is unmatched[4].

• Choose Sodium Fumarate when modeling acute energy crises (e.g., ischemic stroke, traumatic brain injury, or organ preservation)[6],[3]. In these models, the transient GSH depletion caused by DMF could exacerbate acute necrotic cell death, whereas sodium fumarate safely bypasses the ischemic metabolic block to sustain ATP production.

References

• Distinct Nrf2 Signaling Mechanisms of Fumaric Acid Esters and Their Role in Neuroprotection against 1-Methyl-4-Phenyl-1,2,3,6-Tetrahydropyridine-Induced Experimental Parkinson's-Like Disease . Journal of Neuroscience (PMC). Available at:[Link]

• Neuroprotective and Anti-Inflammatory Effects of Dimethyl Fumarate, Monomethyl Fumarate, and Cannabidiol in Neurons and Microglia . International Journal of Molecular Sciences (MDPI). Available at:[Link]

• Dimethyl Fumarate and Monomethyl Fumarate Promote Post-Ischemic Recovery in Mice . Translational Stroke Research. Available at:[Link]

• Cytoprotective Action of Sodium Fumarate in an in vitro Model of Hypoxia Using Sodium Dithionite . Sovremennye Tekhnologii v Medicine (STM Journal). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Distinct Nrf2 Signaling Mechanisms of Fumaric Acid Esters and Their Role in Neuroprotection against 1-Methyl-4-Phenyl-1,2,3,6-Tetrahydropyridine-Induced Experimental Parkinson's-Like Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytoprotective Action of Sodium Fumarate in an in vitro Model of Hypoxia Using Sodium Dithionite - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective and Anti-Inflammatory Effects of Dimethyl Fumarate, Monomethyl Fumarate, and Cannabidiol in Neurons and Microglia [mdpi.com]
• 5. preprints.org [preprints.org]
• 6. Dimethyl Fumarate and Monomethyl Fumarate Promote Post-Ischemic Recovery in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Causality: Why qNMR Outperforms Traditional Methods

As a Senior Application Scientist, ensuring the absolute purity of chemical intermediates is not just a regulatory checkbox—it is the foundation of reproducible science. Fumaric acid sodium salt (sodium fumarate) is a critical compound utilized across pharmaceutical formulations, cell culture media, and metabolic research.

Traditionally, laboratories have relied on High-Performance Liquid Chromatography (HPLC) or acid-base titration for purity validation. However, these methods possess inherent mechanistic blind spots. This guide provides an objective, data-driven comparison of Quantitative Nuclear Magnetic Resonance (qNMR) against legacy methods, equipping you with a self-validating protocol to establish absolute purity.

To understand why qNMR is rapidly becoming the gold standard for purity validation, we must examine the fundamental physics of the detectors[1].

• HPLC-UV (Relative Quantification): HPLC separates compounds based on column partitioning and detects them via UV absorption. The critical flaw in assessing absolute purity via HPLC is the reliance on the Response Factor. If an impurity lacks a chromophore (e.g., inorganic salts like NaCl) or absorbs UV light differently than sodium fumarate, the area normalization method will fundamentally misrepresent the purity[2]. Furthermore, HPLC requires an identical, highly certified reference standard of the analyte to build a calibration curve.

• Acid-Base Titration (Stoichiometric Quantification): Titration measures the total acidic or basic equivalents in a sample. It is entirely non-specific. Any trace acidic or basic impurity will skew the equivalence point, leading to false purity inflations.

• qNMR (Absolute Quantification): qNMR is a primary analytical method. The foundational principle is that the integrated area of an NMR resonance is directly and strictly proportional to the number of nuclei generating that signal[3]. By introducing a universal Internal Standard (IS) of known purity and mass, we can determine the absolute mass fraction of sodium fumarate without needing a reference standard of the fumarate itself[4].

Because fumaric acid is a highly symmetric trans-isomer, its olefinic protons present as a sharp, distinct singlet at ~6.5 ppm in D₂O. This lack of scalar coupling maximizes the Signal-to-Noise (S/N) ratio, making it an ideal candidate for high-precision qNMR.

Comparative Analysis: Method Capabilities

The following table summarizes the operational and mechanistic differences between the three primary analytical techniques.

Analytical Parameter	qNMR (¹H)	HPLC-UV	Acid-Base Titration
Fundamental Principle	Direct proportionality of signal area to nuclei count	Differential partitioning and UV absorption	Stoichiometric neutralization
Reference Standard Need	Universal Internal Standard (e.g., KHP)	Identical Certified Reference Material	Standardized Titrant
Specificity	High (Provides structural & quantitative data)	Moderate (Relies on chromatographic resolution)	Low (Interference from other acids/bases)
Detection of Inorganics	Yes (Identified via mass balance deficit)	No (Invisible to UV detector)	No (Unless they act as acids/bases)
Isomer Differentiation	Excellent (Maleic vs. Fumaric acid shifts differ)	Moderate (Requires specialized column optimization)	Impossible
Typical Precision (RSD)	< 1.0%	< 0.5%	< 1.5%

Methodological Decision Matrix

To determine the most appropriate analytical pathway for your specific batch of sodium fumarate, follow the logical decision matrix below.

Fig 1. Logical decision matrix for selecting the optimal purity validation method.

Self-Validating qNMR Protocol for Sodium Fumarate

A robust qNMR experiment is a self-validating system. Every step, from weighing to pulse sequence selection, must be mathematically justified to ensure the direct proportionality between signal and concentration is maintained[5].

Internal Standard (IS) Selection

Choice: Potassium hydrogen phthalate (KHP). Causality: KHP is a highly stable, non-hygroscopic primary standard. In D₂O, its aromatic protons resonate between δ 7.5–7.8 ppm, ensuring zero spectral overlap with the sodium fumarate singlet at δ ~6.5 ppm[5].

Gravimetric Sample Preparation

Action: Accurately co-weigh ~10 mg of sodium fumarate and ~10 mg of KHP using a microbalance (readability 0.001 mg) into a vial. Dissolve completely in 0.8 mL of D₂O. Causality: qNMR is a mass-balance technique. The ultimate accuracy of the purity calculation is fundamentally limited by the precision of the initial weighing step[6].

T₁ Relaxation Measurement (The Internal Check)

Action: Run an Inversion-Recovery pulse sequence to determine the longitudinal relaxation time ( T1​ ) of both the fumarate and KHP protons. Causality: Nuclei require time to return to thermal equilibrium after a radiofrequency pulse. If the inter-pulse delay ( D1​ ) is too short, the signals will saturate, destroying quantitative accuracy.

Data Acquisition

Action: Set the relaxation delay ( D1​ ) to ≥5×T1​ of the slowest relaxing proton in the mixture. Use a 90° excitation pulse. Acquire enough transients (scans) to achieve a Signal-to-Noise (S/N) ratio > 250:1. Causality: A D1​ of 5×T1​ ensures >99.3% magnetization recovery. A 90° pulse maximizes the detectable signal, and an S/N > 250 ensures that the integration error remains below 1%.

Data Processing & Calculation

Action: Apply careful phase and baseline corrections. Integrate the KHP aromatic multiplet and the fumarate singlet. Calculate absolute purity ( Px​ ) using the following equation:

Px​=Istd​Ix​​×Nx​Nstd​​×MWstd​MWx​​×Wx​Wstd​​×Pstd​

(Where I = Integral area, N = Number of protons, MW = Molecular weight, W = Gravimetric weight, and P = Purity).

Fig 2. Self-validating qNMR experimental workflow ensuring quantitative accuracy.

Experimental Validation Data

To demonstrate the mechanistic differences between these techniques, consider the following simulated validation data for a batch of Sodium Fumarate intentionally spiked with 1.5% NaCl (a UV-invisible inorganic salt) and 0.5% Maleic Acid (the cis-isomer of fumaric acid).

Table 2: Batch Analysis of Spiked Sodium Fumarate (True Purity: 98.0%)

Method	Measured Purity (%)	Impurities Detected	Deviation from True Purity
qNMR (¹H)	98.1 ± 0.2%	Maleic Acid (δ 6.2 ppm), NaCl (inferred via mass deficit)	+0.1% (Highly Accurate)
HPLC-UV	99.4 ± 0.1%	Maleic Acid	+1.4% (Overestimated)
Titration	98.8 ± 0.4%	None (Non-specific)	+0.8% (Overestimated)

Data Interpretation: HPLC drastically overestimates the purity because NaCl lacks a UV chromophore and is "invisible" to the detector. This inflates the relative area percentage of the active ingredient[2]. Conversely, because qNMR measures absolute mass fraction against an internal standard, the presence of the "invisible" salt merely reduces the total analyte signal relative to the KHP, accurately reflecting the true 98.0% purity[3]. Furthermore, qNMR easily distinguishes maleic acid from fumaric acid due to the distinct chemical shift of the cis-olefinic protons (δ ~6.2 ppm) compared to the trans-protons (δ ~6.5 ppm).

Conclusion

While HPLC remains indispensable for trace impurity profiling due to its high sensitivity, it is fundamentally a relative technique. For the definitive establishment of absolute purity for compounds like fumaric acid sodium salt, qNMR provides an unparalleled, self-validating orthogonal approach. By relying on primary physical constants rather than variable response factors, qNMR ensures that your downstream research is built on a foundation of absolute chemical certainty.

References

• PatSnap. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
• Spectroscopy Europe. Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients.
• MDPI. Quantitative NMR as a Versatile Tool for the Reference Material Preparation.
• ACS Publications. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
• ACG Publications. Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules.
• NIH/PMC. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate.

Sources

• 1. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]

A Comparative Guide to Sodium Fumarate vs. Sodium Succinate in Metabolic Studies

As metabolic research increasingly intersects with oncology, immunology, and pharmacology, the precise manipulation of the Tricarboxylic Acid (TCA) cycle has become a fundamental requirement for experimental design. When studying the metabolic flux through Succinate Dehydrogenase (SDH / Complex II) or Fumarate Hydratase (FH), researchers must introduce exogenous intermediates.

Free succinic acid and fumaric acid are poorly soluble and highly acidic, causing lethal disruptions to physiological pH in vitro. Therefore, their sodium salt forms—sodium succinate and sodium fumarate —are the gold-standard bio-reagents, providing optimal solubility, bioavailability, and buffering capacity for cell culture and respirometry .

This guide objectively compares the mechanistic roles, experimental applications, and validated protocols for utilizing these two critical metabolites.

Mechanistic Divergence: Electron Flow and Cellular Signaling

While adjacent in the TCA cycle, succinate and fumarate exert vastly different metabolic and epigenetic effects when accumulated in the intracellular or extracellular space.

Sodium Succinate: The Complex II Driver and Inflammatory Signal

Sodium succinate acts as the direct electron donor for SDH. Its oxidation to fumarate reduces FAD to FADH2, directly feeding electrons into the mitochondrial electron transport chain (ETC) to drive ATP production , 1. Beyond respiration, succinate is a potent signaling molecule. When SDH is inhibited or mutated, accumulated succinate spills into the cytosol where it competitively inhibits α -ketoglutarate-dependent dioxygenases (such as prolyl hydroxylases), leading to the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1 α ) 2. Extracellularly, it binds to the SUCNR1 (GPR91) receptor, driving macrophage polarization and angiogenesis .

Sodium Fumarate: The Epigenetic Disruptor

Sodium fumarate is the downstream product of SDH and the substrate for Fumarate Hydratase. While it also stabilizes HIF-1 α via dioxygenase inhibition, high concentrations of fumarate uniquely induce severe apoptotic cytotoxicity, extensive DNA fragmentation, and altered global DNA methylation profiles not seen to the same extent with succinate 3. Furthermore, excess fumarate drives "succination," a non-enzymatic post-translational modification of cysteine residues that inactivates critical cellular proteins.

Succinate and fumarate interconversion via SDH and downstream signaling axes.

Quantitative Comparison

When designing an assay, the choice between these two salts depends entirely on the target pathway and the specific metabolic lesion being modeled.

Feature	Sodium Succinate	Sodium Fumarate
Primary Target Enzyme	Succinate Dehydrogenase (Complex II)	Fumarate Hydratase (FH)
Metabolic Role	Electron Donor (Oxidized to Fumarate)	Electron Acceptor / Hydrated to Malate
Typical In Vitro Conc.	4 - 10 mM 2, [[4]]()	5 - 10 mM 3
Extracellular Receptor	SUCNR1 (GPR91)	None identified
Toxicity Profile	Moderate genotoxicity	High genotoxicity (DNA fragmentation)
Diagnostic Marker Ratio	High Succinate:Fumarate ratio indicates SDH mutation 5	Low Succinate:Fumarate ratio indicates FH mutation

Self-Validating Experimental Protocols

To ensure scientific integrity, experimental workflows must be designed with built-in causality and self-validation. Below are two field-proven methodologies utilizing these salts.

Protocol A: Isolating Complex II-Driven Respiration (Seahorse XF Assay)

To measure SDH activity without interference from NADH-linked substrates, researchers use sodium succinate in a permeabilized cell system.

Causality & Rationale:

• Permeabilization: Intact plasma membranes transport succinate poorly. Using a permeabilizing agent (e.g., saponin) ensures the sodium succinate has immediate access to the mitochondria.

• Complex I Inhibition: When driving respiration with high concentrations of succinate, electrons can flow backwards from Complex II to Complex I (Reverse Electron Transport, RET), generating massive reactive oxygen species (ROS) and confounding the Oxygen Consumption Rate (OCR). Adding Rotenone blocks this, ensuring strictly forward electron flow 6, 4.

Step-by-Step Workflow:

• Wash cells and replace media with Mitochondrial Assay Solution (MAS) containing 1 nM saponin.

• Inject Rotenone (0.8 µM) to inhibit Complex I.

• Inject Sodium Succinate (4–10 mM) to stimulate Complex II-driven OCR.

• Validation Step: Inject Antimycin A (2 µM) (Complex III inhibitor). If the OCR drops to baseline, it validates that the succinate-driven oxygen consumption was entirely dependent on the mitochondrial ETC and not off-target oxidases.

Step-by-step respirometry workflow for isolating Complex II activity.

Protocol B: Mimicking Oncometabolite Stress In Vitro

Mutations in SDH (e.g., in paragangliomas) cause massive intracellular succinate accumulation. To model this in wild-type cells, exogenous supplementation is required.

Causality & Rationale: Adding free succinic acid would plummet the pH of the culture media, killing the cells via acidosis rather than metabolic reprogramming. Sodium succinate maintains physiological pH while allowing cellular uptake .

Step-by-Step Workflow:

• Culture target cells (e.g., C2C12 myoblasts or HepG2) in standard DMEM.

• Supplement the media with 8 mM Sodium Succinate for 48 hours 2, 3.

• Harvest cell lysates and perform immunoblotting for HIF-1 α stabilization.

• Validation Step: Perform targeted LC-MS metabolomics. A successful model will show a shift in the intracellular succinate-to-fumarate ratio from a baseline of ~2.5 up to >7.5, validating the metabolic mimicry of an SDH-deficient state 5.

Sources

• 1. Succinate at the Crossroad of Metabolism and Angiogenesis: Roles of SDH, HIF1α and SUCNR1 [mdpi.com]
• 2. The wasting-associated metabolite succinate disrupts myogenesis and impairs skeletal muscle regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exposure to high levels of fumarate and succinate leads to apoptotic cytotoxicity and altered global DNA methylation profiles in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thno.org [thno.org]
• 5. Succinate-to-fumarate ratio as a new metabolic marker to detect the presence of SDHB/D-related paraganglioma: initial experimental and ex vivo findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Validating Fumaric Acid Sodium Salt Quantification: An LC-MS/MS Comparison Guide

Fumaric acid sodium salt (sodium fumarate) plays a dual role in modern biochemistry and pharmacology. It is a critical endogenous intermediate in the tricarboxylic acid (TCA) cycle and a widespread pharmaceutical excipient and active moiety (e.g., in treatments that metabolize into active fumarates). Quantifying the highly polar, low-molecular-weight fumarate anion (MW 115.06 Da) in complex biological matrices presents significant analytical challenges that require robust, self-validating methodologies.

Comparative Analysis: LC-MS/MS vs. Legacy Platforms

Historically, quantifying small organic acids relied on GC-MS or enzymatic assays. However, these methods introduce structural artifacts or lack the specificity required for rigorous pharmacokinetic (PK) studies.

Table 1: Performance Comparison of Analytical Platforms for Fumarate Quantification

Analytical Platform	Sample Prep Complexity	Sensitivity (LOQ)	Specificity & Resolution	Limitations
LC-MS/MS (HILIC)	Low (Protein Precipitation)	1–10 ng/mL	High (MRM transitions separate isobars)	Requires careful matrix effect management.
GC-MS	High (Requires derivatization)	10–50 ng/mL	High	Derivatization is time-consuming and introduces variability.
HPLC-UV	Low	>500 ng/mL	Low (Poor UV absorbance)	Cannot distinguish co-eluting endogenous organic acids.
Enzymatic Assay	Low	~1 µg/mL	Moderate (Cross-reactivity possible)	Narrow dynamic range; unsuitable for high-throughput PK.

The Causality Behind the Shift: Fumarate lacks a strong chromophore, rendering HPLC-UV highly insensitive. While GC-MS offers excellent resolution, fumaric acid's high boiling point and polarity necessitate chemical derivatization (e.g., silylation), which complicates sample preparation and reduces throughput. LC-MS/MS bypasses these issues, offering direct, high-sensitivity detection.

Mechanistic Insights: Designing the LC-MS/MS Architecture

To build a self-validating analytical system, every parameter must be intentionally designed to overcome fumarate's physicochemical hurdles.

A. Chromatographic Strategy: Why HILIC over Reversed-Phase (RP)? Fumarate is highly hydrophilic. Standard C18 reversed-phase columns fail to retain it, causing it to elute in the void volume where severe ion suppression from matrix salts occurs. Hydrophilic Interaction Liquid Chromatography (HILIC) solves this. By using a polar stationary phase and a highly organic mobile phase, HILIC retains fumarate through a combination of partition-phase transfer, hydrogen bonding, and electrostatic interactions[1]. Furthermore, the high acetonitrile content in HILIC mobile phases drastically enhances electrospray ionization (ESI) efficiency.

B. Mass Spectrometry: Negative Ion Mode and MRM Fumaric acid readily deprotonates to form a stable [M-H]⁻ ion at m/z 115.0. In multiple reaction monitoring (MRM), the primary collision-induced dissociation (CID) pathway involves the loss of CO₂ (44 Da), yielding a robust and highly specific product ion at m/z 71.0.

C. The Fumarase Conundrum: Pre-Analytical Stability A critical failure point in fumarate quantification is ex vivo instability. Biological matrices (like plasma) contain active fumarase, which rapidly converts exogenously added fumaric acid into malate[2]. To ensure scientific integrity, the protocol must include an enzyme inhibitor. Adding citric acid to the sample collection tubes competitively inhibits fumarase, preserving the analyte during processing[2].

Step-by-Step Experimental Protocol (FDA BMV Compliant)

This protocol aligns with the FDA's 2018 Bioanalytical Method Validation (BMV) Guidance, ensuring data trustworthiness for regulatory submissions[3].

Step 1: Matrix Stabilization & Sample Preparation

• Collect whole blood into tubes containing sodium heparin and 50 mM citric acid (fumarase inhibitor)[2]. Centrifuge to isolate plasma.

• Transfer 50 µL of stabilized plasma to a microcentrifuge tube.

• Add 10 µL of stable isotope-labeled internal standard (IS): ¹³C₄-fumaric acid (1 µg/mL).

• Perform protein precipitation by adding 200 µL of ice-cold acetonitrile.

• Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for injection.

Step 2: HILIC-MS/MS Conditions

• Column: Zwitterionic HILIC column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 10 mM ammonium acetate in water (pH 9.0, adjusted with ammonia to ensure fumarate is fully ionized).

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 4 mins, return to 90% B for re-equilibration.

• MS Settings (Negative ESI):

  • Fumarate MRM: m/z 115.0 → 71.0

  • ¹³C₄-Fumarate (IS) MRM: m/z 119.0 → 74.0

Step 3: Validation per FDA Guidelines Validate using a "surrogate matrix" approach (e.g., dialyzed plasma or PBS with BSA) because true blank plasma contains endogenous fumarate[2]. Evaluate accuracy (±15% of nominal), precision (CV ≤15%), and matrix effect (IS-normalized matrix factor between 0.85 and 1.15)[3].

Workflow Visualization

LC-MS/MS workflow for fumarate quantification, highlighting critical stabilization steps.

Experimental Validation Data

The following table summarizes expected validation metrics for this self-validating protocol, demonstrating compliance with rigorous regulatory standards.

Table 2: Bioanalytical Method Validation Results for Sodium Fumarate (Simulated)

Validation Parameter	Low QC (10 ng/mL)	Mid QC (100 ng/mL)	High QC (800 ng/mL)	FDA Acceptance Criteria
Intra-day Precision (CV%)	6.2%	4.1%	3.5%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%)	7.5%	5.0%	4.2%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	+4.5%	-2.1%	+1.8%	± 15% (± 20% at LLOQ)
Matrix Factor (IS-normalized)	0.98	1.02	1.01	Consistent across lots
Benchtop Stability (6h, RT)	95.2%	98.1%	97.4%	± 15% of nominal

References

• Quantification of fumarate and investigation of endogenous and exogenous fumarate stability in rat plasma by LC-MS/MS - PubMed (nih.gov). 2

• Bioanalytical Method Validation Guidance for Industry May 2018 - FDA - fda.gov. 3

• A Quantitative HILIC–MS/MS Assay of the Metabolic Response of Huh-7 Cells Exposed to 2,3,7,8-Tetrachlorodibenzo-p-Dioxin - PMC (nih.gov). 1

Sources

• 1. A Quantitative HILIC–MS/MS Assay of the Metabolic Response of Huh-7 Cells Exposed to 2,3,7,8-Tetrachlorodibenzo-p-Dioxin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of fumarate and investigation of endogenous and exogenous fumarate stability in rat plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]

comparative analysis of fumaric acid sodium salt and malic acid

As a Senior Application Scientist navigating the complexities of drug formulation and metabolic engineering, I frequently encounter the need to select the optimal dicarboxylic acid or salt for a specific pharmaceutical application. Fumaric acid sodium salt (sodium fumarate) and malic acid are two highly versatile excipients and metabolic intermediates. While they share a close biological relationship within the tricarboxylic acid (TCA) cycle[1], their physicochemical divergence dictates entirely different functional roles in formulation science.

This guide provides an objective, data-backed comparative analysis of these two compounds, exploring their physicochemical properties, metabolic integration, and practical applications in drug development.

Physicochemical Profiling & Formulation Performance

The fundamental differences between malic acid and sodium fumarate stem from their structural and ionic states. Malic acid is a highly soluble, hygroscopic alpha-hydroxy dicarboxylic acid. Its low pKa makes it an aggressive acidulant, ideal for effervescent formulations and taste-masking bitter Active Pharmaceutical Ingredients (APIs) by imparting a tart flavor[2][3].

Conversely, sodium fumarate is the sodium salt of trans-butenedioic acid. By neutralizing the free fumaric acid into a salt, we significantly alter its formulation behavior. Sodium fumarate offers moderate solubility (approximately 220 g/L at 30°C)[4] and acts as a robust buffering agent[5]. Crucially, its lower hygroscopicity compared to free organic acids makes it the superior choice when formulating moisture-sensitive APIs[6].

Table 1: Quantitative Physicochemical Comparison

Property	Malic Acid (DL- / L- forms)	Fumaric Acid Sodium Salt (Sodium Fumarate)
Chemical Nature	Dicarboxylic acid (hydroxy-dicarboxylic)	Sodium salt of trans-butenedioic acid
Solubility (Water)	~558 g/L at 20°C[3]	~220 g/L at 30°C[4]
Aqueous pH	~2.3 (10 g/L solution)[3]	~7.0 - 8.0 (Neutral to slightly alkaline buffer)
Melting Point	128 - 132 °C[3]	> 300 °C (Decomposes)
Primary Formulation Role	Acidulant, taste masking, effervescent agent[2][7]	Buffering agent, pH modifier, stabilizer[5][6]
Hygroscopicity	Moderate to High	Low

Metabolic Pathway Integration

Beyond their roles as excipients, both compounds are critical intermediates in cellular respiration. Understanding their biological relationship is essential when developing prodrugs, metabolic therapies, or assessing the toxicological profile of excipients.

In the TCA (Krebs) cycle, succinate is oxidized to fumarate, which is subsequently hydrated to L-malate by the enzyme fumarase[1]. This enzymatic conversion is highly efficient and reversible, maintaining the metabolic flux required for ATP generation and cellular redox balance.

Fig 1. TCA cycle metabolic flow from succinate to oxaloacetate via fumarate and malate intermediates.

Experimental Protocol: Assessing Excipient-Mediated Drug Dissolution

To objectively evaluate the performance of malic acid versus sodium fumarate as microenvironmental pH modifiers, we employ a self-validating dissolution workflow.

Causality in Experimental Design: We utilize USP Apparatus II (Paddle) at pH 6.8 to simulate the hydrodynamics and neutral pH of the intestinal tract. Weakly basic APIs often precipitate in this environment. By incorporating an acidic excipient (malic acid) or a buffering salt (sodium fumarate) into the tablet matrix, we can modulate the microenvironmental pH during hydration, thereby preventing API precipitation. A control group (no modifier) is mandatory to validate that any dissolution enhancement is strictly driven by the excipient.

Step-by-Step Methodology:

• Formulation Blending: Prepare three distinct powder blends.

  • Blend A (Malic Acid): 10% w/w Malic Acid, 20% w/w weakly basic API, 69% Microcrystalline Cellulose (MCC), 1% Magnesium Stearate.

  • Blend B (Sodium Fumarate): 10% w/w Sodium Fumarate, 20% API, 69% MCC, 1% Magnesium Stearate.

  • Blend C (Control): 20% API, 79% MCC, 1% Magnesium Stearate.

• Direct Compression: Compress the blends into 500 mg tablets using a rotary tablet press at a standardized compression force (e.g., 10 kN) to ensure uniform tablet hardness and porosity.

• Dissolution Testing: Place tablets in USP Apparatus II vessels containing 900 mL of phosphate buffer (pH 6.8) at 37 ± 0.5 °C, with a paddle speed of 50 RPM.

• Sampling: Withdraw 5 mL aliquots at 5, 10, 15, 30, 45, and 60 minutes. Replace with fresh pre-warmed media to maintain sink conditions.

• HPLC Quantification: Analyze the aliquots using a validated reverse-phase HPLC method to quantify the API release kinetics.

• System Suitability Test (SST): Prior to sample analysis, run standard solutions to ensure column efficiency (N > 2000) and tailing factor (T ≤ 1.5), validating the integrity of the analytical system.

Fig 2. Self-validating experimental workflow for evaluating excipient-mediated drug dissolution.

Application Matrix: Strategic Excipient Selection

Based on the physicochemical and experimental data, the selection between these two excipients should be governed by the specific needs of the formulation:

Choose Malic Acid When:

• Developing Effervescent Formulations: Its high aqueous solubility (558 g/L) and low pH (2.3) drive rapid, complete reactions with bicarbonate sources, ensuring a fast dissolution profile[2][3].

• Taste Masking is Required: The sharp, tart flavor profile of malic acid effectively masks the bitterness of pediatric or orally disintegrating tablets (ODTs)[2][7].

Choose Sodium Fumarate When:

• Formulating Moisture-Sensitive APIs: Unlike highly hygroscopic free acids, the sodium salt form provides a stable, low-moisture microenvironment, preventing API hydrolysis[6].

• Requiring a Neutral Buffering Agent: When extreme acidity could degrade the API, sodium fumarate acts as a gentle, stabilizing buffer rather than an aggressive acidulant[5].

References

• Chem-Impex. "DL-Malic acid - Chem-Impex." Chem-Impex International. 8

• MT Royal. "Malic Acid - MT ROYAL: Use Cases of Malic Acid." MT Royal. 2

• Actylis. "Dl-Malic Acid - Not Listed In California Proposition 65 - Actylis." Actylis. 7

• Merck Millipore. "DL-Malic acid EMPROVE ESSENTIAL Ph Eur,NF,FCC,E 296 6915-15-7." Merck Millipore. 3

• Keller, M. A., et al. "Sulfate radicals enable a non-enzymatic Krebs cycle precursor." PMC - NIH. 1

• ResearchGate. "Biobased chemicals - fumaric acid." ResearchGate. 4

• Google Patents. "US9402907B2 - Pharmaceutical composition containing diamine derivative." Google Patents.6

• Grokipedia. "Fumaric acid." Grokipedia. 5

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• 1. Sulfate radicals enable a non-enzymatic Krebs cycle precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mtroyal.com.tr [mtroyal.com.tr]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. Fumaric acid — Grokipedia [grokipedia.com]
• 6. US9402907B2 - Pharmaceutical composition containing diamine derivative - Google Patents [patents.google.com]
• 7. Actylis - Dl-Malic Acid - Not Listed In California Proposition 65 [solutions.actylis.com]
• 8. chemimpex.com [chemimpex.com]

In Vivo Efficacy of Fumaric Acid Sodium Salt vs. Fumarate Esters: A Comparative Guide for Drug Development

Fumaric acid derivatives have established a cornerstone in the management of immune-mediated and neurodegenerative diseases. While esterified forms like Dimethyl Fumarate (DMF) and its active metabolite Monomethyl Fumarate (MMF) dominate the clinical landscape for Multiple Sclerosis (MS) and psoriasis, researchers are increasingly investigating Fumaric Acid Sodium Salt (Sodium Fumarate) as a distinct pharmacological entity.

As an Application Scientist, it is critical to understand that the choice between an ester and a salt form is not merely a formulation preference—it dictates the molecule's pharmacokinetic distribution, cellular permeability, and primary molecular targets in vivo. This guide objectively compares these compounds, providing mechanistic insights and self-validating experimental protocols to support preclinical drug development.

Physicochemical and Pharmacokinetic Divergence

The structural differences between fumarate esters and sodium fumarate fundamentally alter their in vivo behavior:

• Fumarate Esters (DMF/MMF): DMF is a highly lipophilic prodrug. Upon oral administration, it rapidly crosses the gastrointestinal mucosa and is hydrolyzed by ubiquitous esterases into MMF (Dimethyl Fumarate: A Review of Its Use)[1]. MMF retains sufficient lipophilicity to cross the blood-brain barrier, making it highly efficacious in neuroinflammatory models (The Evolving Role of Monomethyl Fumarate)[2].

• Sodium Fumarate: Lacking the methyl ester groups, the sodium salt is highly polar and hydrophilic. It exhibits poor passive membrane diffusion and relies heavily on specific dicarboxylate transporters. Rather than acting as a systemic electrophile, it functions locally as a tricarboxylic acid (TCA) cycle intermediate and an epigenetic modulator (Unresolved Pharmacologic Issues)[3].

Quantitative Data Comparison

Parameter	Dimethyl Fumarate (DMF)	Monomethyl Fumarate (MMF)	Sodium Fumarate
Formulation Type	Ester (Prodrug)	Ester (Active Metabolite)	Sodium Salt
Polarity	Non-polar	Polar	Highly Polar
Cell Permeability	High (Rapid passive diffusion)	Moderate (Transporter-assisted)	Low (Requires specific transporters)
Primary Mechanism	Keap1 succination (Nrf2 activation)	HCAR2 agonism, Nrf2 activation	TCA intermediate, Epigenetic reprogramming
In Vivo Target	Neuroinflammation, Oxidative Stress	Neuroinflammation, Oxidative Stress	Hypoxia, Trained Immunity (Macrophages)
In Vivo Half-life	~12 minutes	~36 hours	Short (rapidly metabolized/excreted)

Mechanistic Pathways: Electrophilic vs. Metabolic Action

The in vivo efficacy of these compounds diverges based on their ability to interact with intracellular proteins versus metabolic pathways.

The Nrf2/HCAR2 Axis (DMF/MMF): DMF and MMF act as potent electrophiles. They covalently modify cysteine residues on the Keap1 protein (succination), which prevents the proteasomal degradation of the transcription factor Nrf2. Nrf2 then translocates to the nucleus to drive the expression of antioxidant response element (ARE) genes (DMF and MMF Promote Post-Ischemic Recovery)[4]. Furthermore, MMF is a direct agonist for the hydroxycarboxylic acid receptor 2 (HCAR2), mediating robust anti-inflammatory effects (Fumaric acid esters exert neuroprotective effects)[5].

Trained Immunity & Metabolism (Sodium Fumarate): Sodium fumarate lacks the electrophilic potency of DMF. Instead, in vivo models reveal its role in altering host-pathogen metabolic crosstalk. Accumulation of sodium fumarate induces epigenetic reprogramming in macrophages, leading to "trained immunity." In models of Staphylococcus aureus infection, this metabolic shift paradoxically promotes bacterial persistence and antibiotic tolerance—a phenotype strictly associated with the salt form, not the esters (Trained immunity in S. aureus infection)[6]. Additionally, under hypoxic conditions, sodium fumarate acts as a terminal electron acceptor, preserving mitochondrial ATP synthesis (DMF inhibited the expression of CD68)[7].

Mechanistic divergence between fumarate esters and sodium fumarate.

Validated Experimental Protocols

To ensure scientific integrity, in vivo studies must be designed as self-validating systems. Below are two distinct methodologies tailored to the unique properties of these compounds.

Protocol A: Evaluating Fumarate Ester Neuroprotection (EAE Model)

Designed to validate the Nrf2-mediated efficacy of DMF/MMF in neuroinflammation.

• EAE Induction: Inject C57BL/6 mice subcutaneously with MOG35-55 peptide emulsified in Complete Freund's Adjuvant (CFA), followed by pertussis toxin (PTX) on days 0 and 2.

  • Causality: MOG35-55 breaks immune tolerance, while CFA/PTX robustly activates innate immune sensors (TLRs) and permeabilizes the blood-brain barrier, ensuring a penetrant neuroinflammatory response.

• Dosing Regimen: Administer DMF (45 mg/kg) via oral gavage twice daily (BID) starting on day 3.

  • Causality: DMF has a highly transient plasma half-life (~12 minutes). BID dosing is mandatory to maintain steady-state MMF levels required for continuous Keap1 succination.

• Self-Validation Checkpoint (Day 7): Sacrifice a satellite cohort (n=3). Isolate peripheral blood mononuclear cells (PBMCs) and measure NQO1 and HO-1 transcripts via RT-qPCR.

  • Causality: This confirms target engagement (Nrf2 activation) prior to the onset of clinical symptoms, validating that the formulated drug is pharmacologically active in vivo.

• Clinical Scoring & Histology: Score mice daily for paralysis. At day 28, perfuse with PBS followed by 4% PFA.

  • Causality: PFA perfusion halts enzymatic degradation instantly, preserving myelin architecture for accurate Luxol Fast Blue (LFB) staining and quantification of demyelination.

Protocol B: Evaluating Sodium Fumarate in Trained Immunity

Designed to assess the metabolic and epigenetic impact of the salt form.

• Macrophage Priming: Administer sodium fumarate (10 mg/kg) intraperitoneally (IP) to wild-type mice on day 0.

  • Causality: IP injection bypasses the harsh gastric environment and poor oral bioavailability of the highly polar salt, ensuring direct systemic exposure to tissue-resident macrophages.

• Self-Validation Checkpoint (Day 3): Isolate bone marrow-derived macrophages (BMDMs) from a satellite cohort and perform ATAC-seq.

  • Causality: Validates that sodium fumarate successfully induced chromatin accessibility changes (epigenetic reprogramming) before proceeding to the infection phase.

• Secondary Challenge: On day 7, infect mice intravenously with a sub-lethal dose of Staphylococcus aureus.

  • Causality: A 7-day resting period ensures that the primary acute inflammatory response to the injection has resolved. This isolates the epigenetic "memory" (trained immunity) rather than overlapping acute inflammation.

• CFU Quantification: Harvest kidneys and spleens at 48 hours post-infection, homogenize, and plate on agar to quantify bacterial persistence.

Conclusion for Drug Developers

When designing preclinical pipelines, the distinction between fumarate esters and sodium salts is absolute. DMF and MMF should be utilized when the therapeutic goal is systemic Nrf2 activation and neuroprotection, leveraging their superior membrane permeability. Conversely, Sodium Fumarate serves as a specialized tool for metabolic interventions, particularly in modulating macrophage trained immunity, hypoxia survival, and host-pathogen interactions where targeted transporter-mediated uptake is desired.

References

• Dimethyl Fumarate vs. Monomethyl Fumarate: Unresolved Pharmacologic Issues Source: nih.gov URL: [Link]

• Trained immunity in recurrent Staphylococcus aureus infection promotes bacterial persistence Source: plos.org URL: [Link]

• Dimethyl Fumarate and Monomethyl Fumarate Promote Post-Ischemic Recovery in Mice Source: nih.gov URL: [Link]

• Fumaric acid esters exert neuroprotective effects in neuroinflammation via activation of the Nrf2 antioxidant pathway Source: oup.com URL: [Link]

• The Evolving Role of Monomethyl Fumarate Treatment as Pharmacotherapy for Relapsing-Remitting Multiple Sclerosis Source: lsuhsc.edu URL: [Link]

• Dimethyl Fumarate: A Review of Its Use in Patients with Relapsing-Remitting Multiple Sclerosis Source: ovid.com URL: [Link]

• DMF inhibited the expression of CD68 and iNOS in mice kidney after LPS Source: researchgate.net URL: [Link]

Sources

• 1. ovid.com [ovid.com]
• 2. digitalscholar.lsuhsc.edu [digitalscholar.lsuhsc.edu]
• 3. Dimethyl Fumarate vs. Monomethyl Fumarate: Unresolved Pharmacologic Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethyl Fumarate and Monomethyl Fumarate Promote Post-Ischemic Recovery in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Trained immunity in recurrent Staphylococcus aureus infection promotes bacterial persistence | PLOS Pathogens [journals.plos.org]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Fumaric acid, sodium salt proper disposal procedures

As a Senior Application Scientist, I recognize that the transition from bench-scale experimentation to operational waste management is a critical vulnerability in many laboratories. Fumaric acid, sodium salt (commonly referred to as sodium fumarate or disodium fumarate), is a ubiquitous reagent in drug development, often utilized as a Krebs cycle intermediate in cell culture, a buffering agent, or an excipient.

While it is not inherently highly toxic, its physical properties—specifically its hygroscopic nature and high water solubility—demand precise logistical handling to prevent environmental contamination and ensure laboratory safety. This guide provides a self-validating, causality-driven framework for the proper disposal and operational management of sodium fumarate.

Physicochemical Hazard & Logistical Profile

Before executing any disposal protocol, it is imperative to understand the physicochemical properties that dictate the chemical's behavior in waste streams. Sodium fumarate is a respiratory and ocular irritant that readily absorbs moisture from the air, complicating solid waste containment[1].

Property / Metric	Value / Description	Operational Implication
CAS Number	17013-01-3[2]	Use for precise EHS waste manifesting.
Molecular Formula	C₄H₂Na₂O₄[3]	Organic acid salt; contributes to high Biological Oxygen Demand (BOD) in wastewater.
Appearance	White crystalline powder[1]	Prone to aerosolization; requires mechanical, non-turbulent collection methods.
Solubility	Highly soluble in water[2]	Critical: Will rapidly mobilize in environmental water systems if improperly discharged down drains[2].
Hazards (GHS)	H319 (Eye Irritant), H335 (Respiratory Irritant)[4]	Mandates the use of particulate filter masks (EN 143) and sealed secondary containment[3].
Incompatibilities	Strong acids, excess heat, moisture[1]	Segregate from acidic waste streams to prevent exothermic degradation and off-gassing.

Waste Segregation & Decision Logic

Laboratory waste containing sodium fumarate typically falls into three categories: pure solid powder (spills/expired stock), aqueous buffer solutions, and complex mixed waste. Because sodium fumarate is not explicitly listed as a RCRA (Resource Conservation and Recovery Act) hazardous waste by the EPA on its own, its disposal pathway is entirely dependent on its physical state and co-solutes[5].

Decision tree for the segregation and disposal of Sodium Fumarate laboratory waste.

Standard Operating Procedures (SOPs)

SOP 1: Solid Waste Disposal & Spill Containment

Target: Expired reagent bottles, weighing station spills, or desiccated buffer salts.

• Site Isolation & PPE Procurement:

  • Action: Don nitrile gloves, safety goggles, and a particulate respirator (e.g., N95 or EN 143 compliant)[3].

  • Causality: Sodium fumarate dust is a known respiratory and ocular irritant. Preventing inhalation is the primary safety directive during solid handling[1].

• Mechanical Recovery (Dry):

  • Action: Use a dedicated anti-static brush and dustpan to sweep up the spilled solid. Do not use wet mopping or water sprays initially.

  • Causality: Sodium fumarate is highly hygroscopic[1]. Introducing water to a bulk powder spill will immediately form a concentrated, slippery residue that adheres to surfaces, drastically increasing the difficulty of containment and the risk of dermal exposure.

• Primary Containment:

  • Action: Transfer the collected solid into a tightly closed, chemically compatible waste container (e.g., high-density polyethylene, HDPE)[1].

  • Causality: A hermetic seal prevents the waste from absorbing ambient atmospheric moisture, which could otherwise lead to caking, container expansion, or degradation over time[1].

• Secondary Decontamination:

  • Action: Once the bulk solid is removed, wash the affected surface with a damp cloth using mild soap and water[2]. Dispose of the cloth in the solid waste bin.

  • Causality: Solubilizes and removes microscopic, residual dust particles that mechanical sweeping missed, neutralizing the localized inhalation hazard.

SOP 2: Aqueous Waste Management

Target: Spent cell culture media, HPLC mobile phases, or biological buffers containing sodium fumarate.

• Composition Profiling:

  • Action: Review the experimental protocol to identify all co-solutes.

  • Causality: While sodium fumarate is not highly toxic, it is frequently utilized alongside heavy metals, organic solvents, or biological agents. The presence of these secondary agents dictates whether the solution must be classified as a RCRA hazardous waste or a biohazard[5].

• pH Verification:

  • Action: Measure the solution's pH using a calibrated meter or indicator strip.

  • Causality: Solutions with extreme pH (≤2.0 or ≥12.5) are legally classified as corrosive hazardous waste by the EPA. Sodium fumarate acts as a buffer, but spent reactions may have shifted the pH outside of safe disposal limits[5].

• Disposal Routing:

  • Action: Route the solution to an approved, labeled aqueous waste carboy. Do not empty into sinks or floor drains [3].

  • Causality: Direct drain disposal is prohibited because the high water solubility of sodium fumarate allows it to spread rapidly in municipal water systems[2]. Furthermore, as an organic acid salt, it contributes to high Biological Oxygen Demand (BOD), which can disrupt the microbiological balance of local wastewater treatment plants.

Protocol Validation & Quality Control

To ensure trust and operational integrity, every disposal workflow must be a self-validating system. Implement the following quality control checks:

• Self-Validation for Spill Cleanup: After executing the Secondary Decontamination step (SOP 1, Step 4), swab the cleaned surface with a pH indicator strip moistened with distilled water.

  • Logic: Sodium fumarate is a salt derived from a weak acid (fumaric acid) and a strong base (sodium hydroxide); its aqueous solutions are slightly alkaline. A neutral pH reading (pH 6.5–7.5) on the surface validates that the chemical has been completely eradicated.

• Self-Validation for Waste Segregation: Before sealing an aqueous waste carboy containing sodium fumarate (SOP 2), observe the solution for 5 minutes for any signs of gas evolution, bubbling, or phase separation.

  • Logic: Sodium fumarate is incompatible with strong acids[1]. Observing the solution ensures no inadvertent exothermic reactions or off-gassing (e.g., carbon dioxide or carbon monoxide release) are occurring due to improper mixing of waste streams, validating the chemical stability of the container before storage[1].

References

• Thermo Fisher Scientific. "Sodium fumarate - SAFETY DATA SHEET".
• Chemos GmbH&Co.KG. "Safety Data Sheet: Sodium fumarate dibasic".
• Cole-Parmer. "Material Safety Data Sheet - Sodium Fumarate, 98%".
• Anmol Chemicals. "Sodium Fumarate or Disodium Fumarate SDS of Manufacturers".
• University of Texas at Austin. "Procedures for Disposal of Hazardous Waste".

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 3. chemos.de [chemos.de]
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